1,2'-Iminodiethanol, hydrochloride

• CAS: 5411-95-0

Core Science & Biosynthesis

Solubility of Diethanolamine hydrochloride in water and organic solvents

An In-depth Technical Guide to the Solubility of Diethanolamine Hydrochloride

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of Diethanolamine Hydrochloride (DEA-HCl), a compound of significant interest in pharmaceutical and chemical research. While widely classified as water-soluble, detailed quantitative data in public literature is sparse. This document moves beyond simple statements of solubility to explore the underlying physicochemical principles governing the dissolution of DEA-HCl in aqueous and organic media. We present a framework for predicting solubility based on solvent properties and provide detailed, field-proven experimental protocols for researchers to precisely determine solubility in their own systems. This guide is intended for researchers, scientists, and drug development professionals who require a deep and practical understanding of this compound's solubility profile.

Introduction to Diethanolamine Hydrochloride

Diethanolamine hydrochloride (CAS: 14426-21-2), the hydrochloride salt of the secondary amine and diol, diethanolamine, is a white crystalline solid at standard conditions.[1] Its structure, featuring two hydrophilic hydroxyl (-OH) groups and an ionic ammonium center, dictates its physical and chemical behavior.

• Chemical Structure: C₄H₁₁NO₂·HCl

• Molecular Weight: 141.60 g/mol [2]

• Key Features: The molecule combines the high polarity of an ionic salt with the hydrogen-bonding capabilities of two hydroxyl groups. This dual nature is fundamental to its solubility characteristics.

The formation of the hydrochloride salt from the parent amine, diethanolamine (a weak base), is a common strategy in pharmaceutical development to enhance aqueous solubility and improve handling properties.[3] Understanding its solubility is therefore critical for formulation design, reaction chemistry, and biological applications.

Fundamental Principles Governing Solubility

The solubility of a compound is not a random variable but a direct consequence of its molecular structure and the intermolecular forces it can establish with a solvent. For DEA-HCl, three primary factors are at play: its ionic nature, hydrogen bonding capacity, and the influence of pH.

Ionic Character and Polarity

As a salt, diethanolamine hydrochloride exists in solution as the diethanolammonium cation ([HN(CH₂CH₂OH)₂]⁺) and the chloride anion (Cl⁻). The strong ion-dipole interactions between these ions and polar solvent molecules, particularly water, are energetically favorable and are the primary driving force for its high aqueous solubility.[1] Following the principle of "like dissolves like," DEA-HCl is most readily solubilized by highly polar solvents.

Hydrogen Bonding

The two hydroxyl groups on the diethanolammonium cation act as both hydrogen bond donors and acceptors. The ammonium proton also serves as a strong hydrogen bond donor. This extensive hydrogen-bonding capability allows the molecule to integrate seamlessly into the hydrogen-bonded network of protic solvents like water, ethanol, and methanol, further enhancing its solubility.

The Critical Role of pH

The solubility of DEA-HCl is intrinsically linked to the pH of the aqueous medium. The parent amine, diethanolamine, has a pKa of approximately 8.9.[4] This means that in solutions with a pH below ~7, the equilibrium heavily favors the protonated, cationic form (diethanolammonium), which is the highly water-soluble species. As the pH of the solution increases and approaches the pKa, the equilibrium will shift towards the neutral, free-base form of diethanolamine. This less polar form is significantly less soluble in water. Therefore, maintaining an acidic to neutral pH is crucial for achieving high concentrations of DEA-HCl in aqueous solutions.

Solubility Profile

Aqueous Solubility

Diethanolamine hydrochloride is qualitatively described as "soluble" or "freely soluble" in water across numerous chemical data sources.[5][6] This high solubility is a direct result of the strong ion-dipole interactions and extensive hydrogen bonding discussed previously.

While precise quantitative data (e.g., g/100 mL at 25 °C) is not consistently reported in readily available literature, empirical evidence from laboratory use confirms that concentrations well in excess of 1 M can be readily achieved in aqueous solutions. For most research applications, DEA-HCl can be considered freely miscible for the purpose of stock solution preparation.

Solubility in Organic Solvents

The solubility in organic solvents is dictated by the polarity of the solvent and its ability to interact with the ionic and hydrogen-bonding moieties of DEA-HCl. A predicted solubility profile based on these principles is summarized below. It is crucial to recognize that these are predictions; for critical applications, experimental verification as outlined in Section 4 is mandatory.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	These solvents have high dielectric constants and can engage in hydrogen bonding, effectively solvating both the cation and anion.
Polar Aprotic	DMSO, DMF	Moderate to High	These solvents have high polarity to solvate the ions but lack donor protons for hydrogen bonding, resulting in slightly less effective solvation than protic solvents.
Polar Aprotic	Acetone	Low to Moderate	Acetone has a lower dielectric constant than DMSO or DMF, making it a less effective solvent for ionic compounds.
Low Polarity	Dichloromethane (DCM)	Poor to Insoluble	The low polarity of DCM is insufficient to overcome the lattice energy of the ionic salt.
Non-Polar	Toluene, Hexane	Insoluble	These solvents cannot form significant favorable intermolecular interactions with an ionic salt.[7]

Experimental Determination of Solubility: A Practical Guide

When precise solubility data is required for applications such as formulation development or reaction stoichiometry, it must be determined experimentally. The following section provides a robust, self-validating workflow based on the established OECD Guideline 105 (Shake-Flask Method).

Caption: Workflow for Experimental Solubility Determination.

Protocol: Equilibrium Shake-Flask Method

This protocol is designed to establish a thermodynamic equilibrium between the solid solute and the solvent, ensuring the measured concentration represents the true saturation solubility.

1. Materials and Equipment:

• Diethanolamine Hydrochloride (as pure as possible)

• Solvent of interest (e.g., HPLC-grade water, ethanol)

• Thermostatic orbital shaker or water bath

• Calibrated thermometer or temperature probe

• Analytical balance

• Glass vials or flasks with airtight seals (e.g., screw caps with PTFE liners)

• Centrifuge with temperature control OR Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Validated analytical instrument for quantification (e.g., HPLC-UV, Titrator)

2. Step-by-Step Methodology:

• Preparation: Add an excess amount of DEA-HCl to a known volume or mass of the solvent in a sealed flask. The presence of undissolved solid at the end of the experiment is critical as it confirms that saturation was achieved.

  • Causality Insight: Using an excess of solid ensures that the dissolution process reaches its thermodynamic equilibrium point, defining the saturation concentration.

• Equilibration: Place the sealed flask in a thermostatic shaker set to the desired temperature (e.g., 25 °C). Agitate the mixture for a predetermined period (typically 24-48 hours). A preliminary time-course experiment can determine the minimum time required to reach a plateau in concentration.

  • Causality Insight: Constant temperature is crucial as solubility is temperature-dependent.[8] Prolonged agitation ensures the system overcomes kinetic barriers to dissolution and reaches true equilibrium.

• Phase Separation: After equilibration, cease agitation and allow the flask to rest at the same constant temperature for several hours to allow undissolved solids to sediment.

• Sample Collection: Carefully withdraw a sample of the clear supernatant. This step is critical and must be performed without disturbing the solid phase. Two common methods are:

  • Centrifugation: Transfer an aliquot of the suspension to a centrifuge tube and spin at a high speed in a temperature-controlled centrifuge.

  • Filtration: Use a syringe to draw the supernatant and pass it through a chemically compatible, non-adsorbing syringe filter (e.g., 0.22 µm).

  • Trustworthiness Check: The first few drops from the filter should be discarded to saturate any potential binding sites on the filter membrane, ensuring the collected filtrate is representative.

• Dilution and Quantification: Accurately dilute the collected saturated solution with the same solvent to bring its concentration within the calibrated range of the chosen analytical method. Analyze the diluted sample to determine its concentration.

• Calculation: Back-calculate the concentration of the original, undiluted supernatant using the dilution factor. This value is the solubility of DEA-HCl at the specified temperature. Repeat the entire experiment at least twice to ensure reproducibility.

Analytical Quantification

The choice of analytical method depends on the required precision, available equipment, and the solvent matrix.

Caption: Decision Tree for Analytical Method Selection.

• High-Performance Liquid Chromatography (HPLC): While DEA-HCl lacks a strong native chromophore for UV detection, methods like Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) are highly effective. Alternatively, derivatization can be employed for use with UV or fluorescence detectors.

• Acid-Base Titration: In an aqueous solution, the concentration of the diethanolammonium ion can be determined by titration with a standardized solution of a strong base (e.g., NaOH). This is a cost-effective and highly accurate method for simple matrices.[9]

• Gas Chromatography (GC): The parent amine, diethanolamine, can be analyzed by GC, often after a derivatization step to improve volatility and peak shape.[10]

Conclusion

Diethanolamine hydrochloride is a highly polar, ionic compound with excellent solubility in water and other polar protic solvents. Its solubility is fundamentally governed by strong ion-dipole interactions and extensive hydrogen bonding capabilities. While quantitative solubility data is not widely published, this guide provides the theoretical framework and practical, detailed methodologies for researchers to confidently determine this critical parameter. By understanding the underlying chemical principles and employing robust experimental techniques, scientists can effectively control and utilize the solubility properties of diethanolamine hydrochloride in their research and development endeavors.

References

• PureSynth. (n.d.). Diethanolamine Hydrochloride 95.0%. Retrieved from [Link]

• the role of organic amine catalysts & intermediates in achieving... (2025, September 11). [Source Document].

• Cheméo. (n.d.). Chemical Properties of Diethanolamine (CAS 111-42-2). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diethanolamine. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Diethanolamine. In Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 101. Retrieved from [Link]

• SciSpace. (2020, March 1). Solubility of CO2 in aqueous solutions of diethanolamine (DEA) and choline chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Morpholine. PubChem Compound Database. Retrieved from [Link]

• Harwood, H. J., Ralston, A. W., & Selby, W. M. (1932). Studies on High Molecular Weight Aliphatic Amines and their Salts. II. Solubilities of Primary Aliphatic Amine Hydrochlorides and Acetates in Ethanol and Benzene. Journal of the American Chemical Society, 54(9), 3648-3651. Retrieved from [Link]

• Goral, M., Shaw, D. G., & Mączyński, A. (2011). IUPAC-NIST Solubility Data Series. 96. Amines with Water Part 2. C7–C24 Aliphatic Amines. Journal of Physical and Chemical Reference Data, 40(3). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diethanolamine hydrochloride. PubChem Compound Database. Retrieved from [Link]

• National Institute for Occupational Safety and Health. (n.d.). Diethanolamine. NIOSH Manual of Analytical Methods (NMAM), 4th ed. Retrieved from [Link]

• Sciencemadness.org. (2011, July 19). Solubility of organic amine salts. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 23). 24.2: Structure and Properties of Amines. Retrieved from [Link]

• ResearchGate. (n.d.). Table 4. Experimental Solubility of NaCl in the Aqueous DEA Solution.... Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Product Properties Test Guidelines OPPTS 830.7840 Water Solubility: Column Elution Method; Shake Flask Method. Retrieved from [Link]

• ResearchGate. (2021, December 21). Solubility of drugs in ethanol and dmso. Retrieved from [Link]

• ACS Reagent Chemicals. (2017, February 28). Diethanolamine. Retrieved from [Link]

• LaGuardia Community College. (n.d.). Solubility Curve of a Salt. Retrieved from [Link]

Sources

• 1. CAS 14426-21-2: Diethanolamine hydrochloride | CymitQuimica [cymitquimica.com]
• 2. Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Diethanolamine | C4H11NO2 | CID 8113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. DIETHANOLAMINE HYDROCHLORIDE | 14426-21-2 [amp.chemicalbook.com]
• 6. pure-synth.com [pure-synth.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. srdata.nist.gov [srdata.nist.gov]
• 10. toku-e.com [toku-e.com]

Diethanolammonium chloride synonyms and IUPAC nomenclature

This guide provides an in-depth technical analysis of Diethanolammonium chloride (CAS 14426-21-2), focusing on its nomenclature, physicochemical properties, synthesis, and applications in drug development.[1]

CAS Registry Number: 14426-21-2 Formula:

[1][2]

Executive Summary

Diethanolammonium chloride (DEA[1]·HCl) is the hydrochloride salt of diethanolamine.[3][4] It serves as a critical intermediate in organic synthesis, a buffering agent in pharmaceutical formulations, and a precursor for specialized catalysts (e.g., palladium complexes).[1] Unlike its free base, which is prone to oxidation and hygroscopicity, the hydrochloride salt offers enhanced stability, making it the preferred form for precise stoichiometric applications in drug development and chemical manufacturing.[1]

Chemical Identity & Structure

Molecular Configuration

The compound consists of a protonated secondary amine cation, bis(2-hydroxyethyl)ammonium , and a chloride counterion.[1] The protonation occurs at the central nitrogen atom, rendering the molecule polar and water-soluble.[1]

DOT Diagram 1: Chemical Structure & Formation

Caption: Formation of Diethanolammonium Chloride via protonation of the secondary amine.

Nomenclature & Synonyms

Correct nomenclature is vital for regulatory compliance and database searching. The IUPAC system allows for both salt-based and substituent-based naming.[1]

IUPAC Nomenclature Logic

• Systematic Cation Name: The parent hydride is "azane" (

  ). Substituting two hydrogens with 2-hydroxyethyl groups yields bis(2-hydroxyethyl)azanium .[1]

• Salt-Based Name: Derived from the retained trivial name of the base (2,2'-iminodiethanol) followed by the acid name, yielding 2,2'-iminodiethanol hydrochloride .

Synonym Table

Category	Name	Context
IUPAC (Preferred)	Bis(2-hydroxyethyl)ammonium chloride	Systematic chemical description.[1]
Alternative IUPAC	2,2'-Iminodiethanol hydrochloride	Used in regulatory filings (e.g., REACH).[1]
Common Name	Diethanolamine hydrochloride	Standard laboratory usage.[5][6]
Abbreviation	DEA·HCl	Lab notebooks and short-hand.[1]
Chemical Abstracts	Ethanol, 2,2'-iminobis-, hydrochloride	CA Index Name.[1]

Physical & Chemical Properties

Understanding the physical state is crucial. While often described as a solid, DEA[1]·HCl is highly hygroscopic and can form a viscous supercooled liquid (syrup) upon exposure to moisture or impurities.

Property	Value	Notes
Molecular Weight	141.60 g/mol
Appearance	White crystalline solid	Often appears as a colorless viscous liquid due to hygroscopicity.[1][7]
Melting Point	28–30°C (Pure) / -26°C (Eutectic)	Discrepancies in literature (e.g., -26°C reported by some SDS) often refer to supercooled or hydrated forms.[1] Pure anhydrous salt crystallizes near RT.
Solubility	High (Water, Methanol)	Insoluble in non-polar solvents (Hexane, Ether).[1]
pH (1% aq)	4.0 – 5.5	Weakly acidic due to the ammonium cation.
pKa	8.88 (of the parent base)	The salt acts as a conjugate acid.

Synthesis & Preparation Protocol

For pharmaceutical applications requiring high purity, direct neutralization in an anhydrous solvent is preferred over aqueous methods to facilitate crystallization.[1]

Protocol: Anhydrous Synthesis of DEA·HCl

Objective: Synthesize high-purity Diethanolammonium chloride (>98%).

Reagents:

• Diethanolamine (DEA), Reagent Grade (>99%).[1]

• Hydrogen Chloride (HCl) gas OR 4M HCl in Dioxane.

• Solvent: Anhydrous Ethanol or Methanol.

Methodology:

• Dissolution: Dissolve 10.5 g (0.1 mol) of DEA in 50 mL of anhydrous ethanol in a round-bottom flask. Chill to 0°C in an ice bath.

• Neutralization:

  • Option A (Gas): Bubble dry HCl gas through the solution with slow stirring until pH reaches ~4.0 (monitor with wet pH paper).

  • Option B (Solution): Dropwise add HCl/Dioxane solution. The reaction is exothermic; maintain temperature <10°C.

• Crystallization:

  • Evaporate the solvent under reduced pressure (Rotavap) at 40°C until a viscous syrup remains.

  • Add cold diethyl ether or acetone to induce precipitation. Triturate the oil until a white solid forms.

• Purification: Recrystallize from minimal hot ethanol/isopropanol.

• Drying: Dry under high vacuum over

  for 24 hours. The product is extremely hygroscopic; store in a desiccator.

DOT Diagram 2: Synthesis Workflow

Caption: Step-by-step synthesis protocol for high-purity DEA·HCl.

Applications in Drug Development[1][9]

Pharmaceutical Buffering & Excipient

Diethanolamine salts are used to solubilize acidic drugs. While the free base is common, the hydrochloride salt is utilized in buffer systems where a specific chloride ion concentration or lower pH starting point is required before titration.[1]

• Mechanism: Acts as a buffering agent in the pH 8–9 range (based on DEA pKa ~8.9).

• Use Case: Stabilization of emulsions containing fatty acids.

Synthesis of Metallodrug Precursors

DEA·HCl is a specific requirement for the synthesis of Diethanolammonium tetrachloropalladate(II) , a palladium complex used in coupling reactions for API (Active Pharmaceutical Ingredient) synthesis.[6]

• Reaction:

  .

Biological Buffer Systems

In biochemical assays (e.g., ELISA), diethanolamine buffers are used for Alkaline Phosphatase (AP) detection.[1][8] The hydrochloride form allows researchers to prepare these buffers by back-titrating with NaOH, ensuring precise ionic strength control compared to starting with the viscous free base.[1]

Safety & Handling (MSDS Highlights)

• Hazards: Causes skin irritation (H315) and serious eye irritation (H319).

• Storage: Critical: Store under inert atmosphere (Argon/Nitrogen). The substance is deliquescent; improper storage results in a liquid mess that is difficult to weigh accurately.

• Incompatibility: Strong oxidizing agents.[3] Avoid contact with nitrates (risk of nitrosamine formation, though lower risk than free secondary amines).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 518946, Diethanolamine hydrochloride. Retrieved from [Link][1]

Sources

• 1. CAS 14426-21-2: Diethanolamine hydrochloride | CymitQuimica [cymitquimica.com]
• 2. DIETHANOLAMINE HYDROCHLORIDE | 14426-21-2 [amp.chemicalbook.com]
• 3. DIETHANOLAMINE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 4. Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem-lab.be [chem-lab.be]
• 6. pure-synth.com [pure-synth.com]
• 7. CAS 660-68-4: Diethylammonium chloride | CymitQuimica [cymitquimica.com]
• 8. Diethanolamine (1 M, pH 9.8) Preparation and Recipe | AAT Bioquest [aatbio.com]

Thermodynamic Properties of 2,2'-Iminodiethanol Hydrochloride Salts

The following technical guide details the thermodynamic profile of 2,2'-Iminodiethanol hydrochloride (commonly known as Diethanolamine Hydrochloride or DEA[1]·HCl).

Note on Nomenclature: The query specified "1,2'-Iminodiethanol".[1] Standard IUPAC nomenclature for the symmetric amino alcohol

is 2,2'-Iminodiethanol .[1] The "1,2'" designation is chemically ambiguous and likely a typographic variation of the standard 2,2'-isomer.[1] This guide focuses on the standard 2,2'-Iminodiethanol hydrochloride (CAS: 14426-21-2) , the industrially and pharmaceutically relevant species.[1]

An In-Depth Technical Guide for Pharmaceutical and Industrial Applications[1]

Executive Summary

Diethanolamine hydrochloride (DEA[1][2][3]·HCl) serves as a critical buffering agent, counter-ion in drug formulation, and intermediate in chemical synthesis.[1] Its thermodynamic behavior in aqueous solution—specifically its volumetric properties, heat capacity, and activity coefficients—determines its stability in pharmaceutical preparations and its efficiency in industrial gas treating processes.[1] This guide synthesizes core thermodynamic data with rigorous experimental protocols for characterization.

Chemical Identity & Physicochemical Baseline

DEA·HCl is the chloride salt of the secondary amine diethanolamine. It exhibits significant hygroscopicity, often appearing as a viscous liquid or deliquescent solid in non-controlled environments.[1]

Property	Specification
IUPAC Name	2,2'-Iminodiethanol hydrochloride
Common Name	Diethanolamine HCl (DEA[1][4]·HCl)
CAS Number	14426-21-2
Formula
Molar Mass	141.60 g/mol
Physical State	White crystalline solid (highly hygroscopic); often deliquescent.[1][4]
Solubility	Highly soluble in water (>100 g/L); Soluble in ethanol.

Solution Thermodynamics: The Theoretical Framework

For researchers modeling the behavior of DEA[1]·HCl in biological fluids or industrial scrubbers, the infinite dilution partial molar properties provide the standard state reference.[1]

3.1 Apparent Molar Properties

The apparent molar volume (

) and apparent molar heat capacity ( ) are derived from experimental density ( ) and specific heat capacity ( ) measurements using the following relations: [1] [1]

Where:

• = Molar mass of the solute
• = Molality (mol/kg)
• = Density of solution and solvent[1]
• = Specific heat capacity of solution and solvent[1]

3.2 Standard Partial Molar Quantities (Infinite Dilution)

Experimental data typically fits the extended Debye-Hückel equation (Young’s Rule).[1] The standard partial molar volume (

) and heat capacity ( ) for the diethanolammonium ion are critical for calculating temperature-dependent activity coefficients.[1]

Table 1: Standard Partial Molar Properties at 298.15 K Derived from high-precision densimetry and microcalorimetry (e.g., Collins et al.).[1]

Property	Value (Approx. Range)	Significance
(DEA[1][5]·HCl)		Reflects ion-solvent hydration shell density.[1]
(DEA·HCl)		Indicates structure-breaking/making effect on water.[1]
(Transfer Energy)	Negative (Exothermic)	Favorable transfer from gas to aqueous phase (amine protonation).

Experimental Protocols

Reliable thermodynamic data requires high-precision instrumentation.[1] The following protocols outline the generation of self-validating data sets.

Protocol A: High-Precision Densimetry & Microcalorimetry

Objective: Determine

and to .

• Preparation:

  • Dry DEA·HCl in a vacuum oven at 40°C for 24 hours over

    to remove trace moisture.

  • Prepare stock solution by mass (gravimetric precision

    mg) using degassed, deionized water ( ).

• Density Measurement (Vibrating Tube):

  • Instrument: Anton Paar DMA 5000 or equivalent.

  • Calibration: Double-reference using air and degassed water at

    K.

  • Injection: Inject sample avoiding microbubbles. Ensure period of oscillation stability

    s.

• Heat Capacity Measurement (Picker Flow Microcalorimeter):

  • Baseline: Establish baseline with pure water flowing in both reference and sample cells.[1]

  • Flow Rate: Maintain 0.5 mL/min with

    fluctuation.

  • Delta-T: Apply heating power to maintain

    K.

• Data Reduction:

  • Calculate

    and for at least 6 concentrations ( mol/kg).

  • Extrapolate to

    using a Redlich-Mayer type plot to find .[1]

Protocol B: Isopiestic Determination of Activity Coefficients

Objective: Measure osmotic coefficients (

) and mean activity coefficients ( ).

• Setup: Use custom silver or platinum cups in a temperature-controlled vacuum desiccator.

• Reference Standard: NaCl or KCl (primary standard grade).

• Equilibration:

  • Place DEA[1][2]·HCl solution in sample cups and NaCl standard in reference cups.

  • Evacuate chamber to vapor pressure of water.

  • Rock gently in a thermostat bath (

    ) for 3–7 days until mass constancy is achieved.

• Calculation:

  • At equilibrium, water activities are equal:

    .

  • Calculate osmotic coefficient

    based on the molality ratio .

Visualization of Thermodynamic Workflows

The following diagram illustrates the logical flow for characterizing the thermodynamic stability of the salt, from synthesis to data modeling.

Figure 1: Workflow for the thermodynamic characterization of DEA[1]·HCl, ensuring data integrity from synthesis to modeling.

Applications in Drug Development & Industry[1]

6.1 Pharmaceutical Buffering

DEA[1]·HCl is a conjugate acid with a

of approximately 8.88 at 25°C.

• Mechanism: It buffers effectively in the pH 8.0–9.5 range, suitable for stabilizing basic drugs in liquid formulations.[1]

• Thermodynamic Stability: The high heat capacity of the diethanolammonium ion suggests significant water structuring, which can influence the solubility of hydrophobic active pharmaceutical ingredients (APIs) via the "salting-in" effect.[1]

6.2 CO₂ Capture Relevance

While industrial scrubbers use free DEA, the protonated form (DEA[1]·HCl equivalent) accumulates in the absorber column.

• Viscosity Impact: As DEA becomes protonated (loading increases), the solution viscosity rises.[1] The thermodynamic models derived here (specifically

  ) allow engineers to predict density changes in the absorber, preventing hydraulic malfunction in packed columns.[1]

References

• Collins, C. M., et al. (2000).[1] "Thermodynamic properties of aqueous diethanolamine (DEA), N,N-dimethylethanolamine (DMEA), and their chloride salts." Canadian Journal of Chemistry.

• Maham, Y., et al. (1994).[1] "Viscosities of aqueous solutions of N-methyldiethanolamine and of diethanolamine." Journal of Chemical & Engineering Data.

• Rinker, E. B., et al. (1994).[1] "Hydrodynamics and Mass Transfer in a Packed Column for CO2 Absorption." Industrial & Engineering Chemistry Research.

• National Institute of Standards and Technology (NIST). "Diethanolamine hydrochloride - Thermochemical Data."[1] NIST Chemistry WebBook.

Sources

• 1. CAS 14426-21-2: Diethanolamine hydrochloride | CymitQuimica [cymitquimica.com]
• 2. Diethanolamine In Mumbai - Find Diethanolamine Dealers & Distributors In Bombay & Nearby Location [tradeindia.com]
• 3. DIETHANOLAMINE HYDROCHLORIDE | 14426-21-2 [amp.chemicalbook.com]
• 4. Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Safety data sheet (SDS) for Diethanolamine hydrochloride laboratory use

Whitepaper: Advanced Safety, Handling, and Mechanistic Toxicology of Diethanolamine Hydrochloride (CAS: 14426-21-2)

Executive Summary

Diethanolamine hydrochloride (DEA·HCl) is a critical reagent utilized extensively as a biological buffer component, a synthetic intermediate for active pharmaceutical ingredients (APIs) like N-monophenylpiperazine, and a ligand in organometallic complexes[1]. While its utility in drug development and analytical chemistry is undeniable, DEA·HCl possesses a complex toxicological profile that extends beyond standard acute hazards. This whitepaper transcends the standard 16-section Safety Data Sheet (SDS) to provide researchers and drug development professionals with an authoritative, mechanistic understanding of DEA·HCl. By elucidating the causality behind its physicochemical behavior and epigenetic toxicity, this guide establishes self-validating protocols for safe laboratory integration.

Physicochemical Profiling & Quantitative Hazard Data

Understanding the physical nature of DEA·HCl is the first step in mitigating risk. The compound is highly hygroscopic, meaning it actively absorbs atmospheric moisture. This property not only accelerates chemical degradation if improperly stored but also introduces significant gravimetric errors during formulation if ambient humidity is not controlled[2].

Table 1: Physicochemical Properties and GHS Hazard Summary

Property / Hazard Parameter	Value / Classification	Causality & Laboratory Relevance
CAS Number	14426-21-2	Unique identifier for procurement and inventory tracking[3].
Molecular Weight	141.60 g/mol	Critical for precise molar calculations in buffer preparation[1][3].
Physical State	Solid (Hygroscopic)	Dictates mandatory storage in desiccators to prevent water-weight absorption[2].
Acute Toxicity (Oral)	Category 4 (H302)	LD50 > 500 mg/kg; necessitates strict prohibition of mouth pipetting and eating in labs[4].
Skin/Eye Corrosion	Cat 2 (H315) / Cat 1 (H318)	Severe eye damage risk mandates the use of tight-fitting safety goggles (not just glasses)[4][5].
Reproductive Toxicity	Category 2 (H361fd)	Suspected of damaging fertility/unborn child; requires handling by pregnant personnel only under strict risk assessment[5][6].
Target Organ Toxicity	Category 2 (H373)	Chronic exposure alters phospholipid metabolism in the liver and kidneys[4][6].
Environmental Hazard	Aquatic Chronic 3 (H412)	LC50 (96h) ~1460 mg/L in fish; strictly prohibits sink disposal; requires specialized waste routing.

Mechanistic Toxicology: The Epigenetic Pathway

To handle DEA·HCl safely, scientists must understand how it exerts chronic toxicity. Unlike direct DNA-reactive mutagens, DEA operates via an epigenetic mechanism of carcinogenesis, primarily observed in rodent models (e.g., B6C3F1 mice)[7][8].

The Choline-Depletion Hypothesis: DEA structurally mimics endogenous ethanolamine and choline. Upon systemic exposure, DEA acts as a competitive inhibitor at cellular choline transporters[7][9]. Choline is an essential precursor for two critical cellular components:

• Phosphatidylcholine (PC): The primary structural phospholipid in cell membranes.

• S-adenosylmethionine (SAM): The universal methyl donor for DNA methylation.

By blocking choline uptake, DEA induces intracellular choline deficiency. This leads to the depletion of SAM, resulting in global DNA hypomethylation—an epigenetic alteration that deregulates cell growth and promotes hepatocarcinogenesis[9]. Furthermore, recent high-throughput ToxCast screenings have identified DEA as an activator of Wnt signaling, potentially via intracellular pH alterations, which carries implications for developmental toxicity[10].

Caption: Mechanistic pathway of DEA-induced epigenetic hepatocarcinogenesis via choline depletion.

Hazard Mitigation & Emergency Response

Because DEA·HCl generates highly toxic hydrogen chloride (HCl) gas and nitrogen oxides (NOx) upon thermal decomposition, emergency responses must be rigorously planned[2][6].

Caption: Step-by-step emergency response workflow for Diethanolamine hydrochloride laboratory spills.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Every step includes a mechanistic justification and a quality control (QC) checkpoint to ensure data integrity and operator safety.

Protocol A: Precision Formulation of 0.1 M DEA·HCl Buffer (pH 7.4)

Causality Focus: Due to the hygroscopic nature of DEA·HCl, ambient moisture absorption can skew gravimetric data by up to 5%, leading to irreproducible buffer capacities.

• Desiccation & Equilibration: Store DEA·HCl in a vacuum desiccator over anhydrous calcium sulfate. Prior to use, allow the sealed container to equilibrate to room temperature to prevent condensation.

• Rapid Gravimetric Analysis: Weigh 14.16 g of DEA·HCl (for 1 L of 0.1 M solution) using an analytical balance inside a controlled-humidity glovebox or weigh rapidly in ambient air.

  • Validation Checkpoint: Record the mass drift over 30 seconds. A drift >2 mg indicates excessive moisture absorption; discard and re-weigh.

• Dissolution: Dissolve the powder in 800 mL of ultra-pure (Type 1) water under continuous magnetic stirring in a fume hood.

• pH Titration: Because this is the hydrochloride salt, the initial solution will be highly acidic. Slowly titrate with 1 M NaOH to reach the target pH of 7.4.

  • Mechanistic Note: The buffering capacity of DEA is optimal near its pKa (~8.88 for the free base). At pH 7.4, it acts as a physiological buffer but requires significant base titration.

• Volumetric Adjustment & Sterilization: Bring the final volume to 1.0 L with ultra-pure water. Filter through a 0.22 µm PES membrane into a sterile, airtight glass bottle.

  • Validation Checkpoint: Measure the final osmolality. It should closely match the theoretical calculation (~200-250 mOsm/kg depending on NaOH added) to confirm accurate molarity.

Protocol B: In Vitro Choline Uptake Inhibition Assay

Causality Focus: To study the epigenetic toxicity of DEA·HCl, researchers must quantify its ability to block choline transporters in hepatic cell lines.

• Cell Culture: Seed B6C3F1 mouse hepatocytes in 24-well plates at

  cells/well. Incubate for 24 hours at 37°C, 5% CO2.

• DEA·HCl Dosing: Prepare serial dilutions of DEA·HCl (10 µM to 1000 µM) in choline-free media. Treat cells for 1 hour to establish steady-state competitive inhibition.

• Radiolabeled Substrate Addition: Spike each well with 1 µCi of [³H]-Choline chloride. Incubate for exactly 15 minutes.

  • Mechanistic Note: A short incubation time ensures the measurement of initial uptake velocity rather than steady-state intracellular metabolism.

• Termination & Lysis: Rapidly wash cells three times with ice-cold PBS to halt transporter activity. Lyse cells using 0.1 M NaOH / 0.1% SDS.

• Quantification: Transfer lysates to scintillation vials, add scintillation cocktail, and quantify beta emissions using a Liquid Scintillation Counter (LSC).

  • Validation Checkpoint: Include a positive control well treated with Hemicholinium-3 (a known high-affinity choline uptake inhibitor). If the positive control does not show >90% inhibition, the assay is invalid.

References

• Title: Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946 - PubChem. Source: nih.gov. URL: [Link]

• Title: DIETHANOLAMINE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water (IARC Monographs). Source: nih.gov. URL: [Link]

• Title: ToxCast chemical library screen identifies diethanolamine as an activator of Wnt signaling. Source: biorxiv.org. URL: [Link]

• Title: Toxicology Study the Acute effects of Diethanolamine in Mice Blood and Liver (Oral study). Source: dergipark.org.tr. URL: [Link]

• Title: Opinion of the SWP regarding Diethanolamine and coconut oil diethanolamine condensate as excipients. Source: europa.eu. URL: [Link]

• Title: Substrate Buffer (5x) – Safety Data Sheet. Source: bioreba.ch. URL: [Link]

Sources

• 1. ジエタノールアミン 塩酸塩 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. cloudfront.zoro.com [cloudfront.zoro.com]
• 3. Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. bioreba.ch [bioreba.ch]
• 7. DIETHANOLAMINE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Application Note: Formulation and Validation of 1.0 M Diethanolamine (DEA) Buffer (pH 9.8) for High-Sensitivity ELISA

Executive Summary

In enzyme-linked immunosorbent assays (ELISA) utilizing Alkaline Phosphatase (AP) conjugates, the choice of substrate buffer dictates the assay's kinetic ceiling. While standard carbonate or glycine buffers provide adequate pH control, 1.0 M Diethanolamine (DEA) buffer at pH 9.8 fundamentally alters the reaction thermodynamics. By acting as a direct phosphate acceptor, DEA prevents product inhibition and exponentially accelerates the turnover of p-Nitrophenyl phosphate (pNPP) into the chromogenic reporter p-Nitrophenol.

This application note provides a self-validating, mechanistic protocol for formulating DEA buffer, designed for drug development professionals requiring high-throughput, reproducible assay kinetics.

Mechanistic Principles: The Triad of AP Activation

To achieve femtomole-level sensitivity in AP-based ELISAs[1], the buffer must satisfy three distinct biochemical requirements:

• Transphosphorylation (The DEA Advantage): Unlike inert buffers, DEA actively participates in the catalytic mechanism. AP cleaves the inorganic phosphate (Pi) from pNPP. In a standard buffer, Pi accumulates and competitively inhibits the enzyme. DEA acts as a transphosphorylating agent, rapidly accepting the Pi from the enzyme's active site and regenerating the free enzyme.

• Cofactor Stabilization (Mg²⁺): Alkaline phosphatase is a metalloenzyme requiring both Zinc and Magnesium for structural integrity and catalytic function. The inclusion of 0.5 mM MgCl₂ ensures the enzyme's active site remains saturated with its essential cofactor during extended incubations[2].

• Alkaline Optimum (pH 9.8): The hydrolysis of pNPP by AP is highly pH-dependent, peaking between pH 9.8 and 10.4. While the pKₐ of DEA is ~8.88 at 25°C, deploying it at a massive 1.0 M concentration provides sufficient buffering capacity at pH 9.8 while maintaining optimal transphosphorylation kinetics[3].

Fig 1. DEA and Mg²⁺ synergistically accelerate AP-mediated pNPP hydrolysis in ELISA.

Quantitative Reagent Formulation

The following table summarizes the precise stoichiometric requirements to yield 1 Liter of working substrate buffer,.

Component	Biochemical Function	Final Concentration	Amount per 1.0 Liter
Diethanolamine (DEA)	Phosphate Acceptor / Buffer	1.0 M	97.0 mL
Magnesium Chloride (MgCl₂·6H₂O)	Metalloenzyme Cofactor	0.5 mM	101.0 mg
Hydrochloric Acid (6M HCl)	pH Titrant	N/A	~60.0 mL (Titrate to target)
Ultrapure Water (18 MΩ·cm)	Solvent	N/A	Q.S. to 1000.0 mL

Self-Validating Preparation Protocol

DEA is highly viscous, hygroscopic, and readily absorbs atmospheric CO₂, which depresses its pH over time. This protocol integrates self-validating checkpoints to ensure reagent integrity[4].

Phase 1: Reagent Qualification

• Inspect the DEA Stock: Pure DEA should be a clear, colorless liquid (or crystalline solid, as its melting point is 28°C).

  • Causality & Validation: If the DEA stock appears yellow or brown, it has oxidized. Discard it. Oxidized DEA will produce an unacceptably high background absorbance at 405 nm before the assay even begins.

• Pre-warm: If the DEA has crystallized, warm the sealed bottle in a 37°C water bath until fully liquefied to ensure accurate volumetric measurement.

Phase 2: Compounding

• Initial Solvation: Add 800 mL of Ultrapure Water to a 2 L glass beaker equipped with a magnetic stir bar.

• DEA Addition: Using a graduated cylinder, carefully add 97.0 mL of liquefied DEA to the water[4].

  • Causality: Always add viscous DEA to water (not water to DEA) to prevent localized heat spikes and ensure rapid, homogeneous mixing.

• Cofactor Integration: Add 101.0 mg of MgCl₂·6H₂O. Stir vigorously until completely dissolved[4].

Phase 3: Precision pH Tuning

• Temperature Equilibration: Allow the solution to equilibrate to your exact assay operating temperature (e.g., 25°C or 37°C)[3].

  • Causality: The pKₐ of amino alcohols like DEA is highly temperature-dependent. Adjusting the pH at 20°C but running the assay at 37°C will result in a suboptimal kinetic environment.

• Titration: Insert a calibrated pH probe. While continuously stirring, slowly add 6M HCl dropwise. It will require approximately 60 mL of 6M HCl to neutralize the highly basic DEA down to pH 9.80 ± 0.05 [4].

• Volume Adjustment (Q.S.): Transfer the solution to a 1 L graduated cylinder and bring the final volume to exactly 1000 mL with Ultrapure Water[4].

• Final Validation Checkpoint: Re-measure the pH of the final 1 L solution. Dilution alters the ionic strength of the solution, which can induce minor pH shifts. Re-adjust with micro-drops of HCl or NaOH if it has drifted outside the 9.75–9.85 range[4].

Storage: Store the buffer in a tightly sealed, light-protected amber bottle at room temperature or 4°C. It is stable for up to 6 months if protected from atmospheric CO₂[4].

Application Workflow: pNPP ELISA Execution

To translate this buffer into a functional assay, follow this validated workflow for pNPP detection[2]:

• Substrate Preparation: Immediately before use, dissolve pNPP powder (or tablets) into the DEA buffer to achieve a final concentration of 1.0 mg/mL (approx. 2.7 mM)[2].

• Assay Initiation: Add 100 µL of the pNPP/DEA working solution to each microplate well containing the immobilized AP-conjugate.

• Incubation: Incubate the plate in the dark at room temperature (or 37°C) for 15 to 30 minutes.

  • Validation Checkpoint: Positive control wells should develop a distinct yellow hue, while negative/blank wells must remain strictly colorless.

• Reaction Termination: Stop the enzymatic reaction by adding 50 µL of 3.0 M NaOH to each well[2].

  • Causality: The extreme alkalinity (pH > 11) instantly denatures the Alkaline Phosphatase, halting catalysis. Concurrently, it fully deprotonates the p-Nitrophenol product, intensifying the yellow signal and stabilizing it for accurate reading.

• Data Acquisition: Read the microplate absorbance at 405 nm using a spectrophotometer[2].

References

• Toyobo USA. Alkaline phosphatase from Microorganism. Available at: [Link]

• MP Biomedicals. TECHNICAL INFORMATION: pNPP. Available at:[Link]

• The University of Alabama at Birmingham (UAB). Training manual for Enzyme linked immunosorbent assay for the quantitation of Streptococcus pneumoniae serotype specific IgG. Available at: [Link]

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. mpbio.com [mpbio.com]
• 3. Alkaline phosphatase from Microorganism - TOYOBO USA [toyobousa.com]
• 4. vaccine.uab.edu [vaccine.uab.edu]

Application Note: High-Sensitivity Alkaline Phosphatase Assays Using Diethanolamine (DEA) Buffer

Introduction & Mechanistic Rationale

Alkaline phosphatase (AP) (EC 3.1.3.1) is a ubiquitous metalloenzyme responsible for the hydrolysis of phosphomonoesters. In clinical diagnostics, molecular biology, and high-throughput drug screening, AP activity is predominantly quantified using the colorimetric substrate p-nitrophenyl phosphate (pNPP)[1]. While buffers such as glycine or Tris are commonly used, Diethanolamine (DEA) provides a superior biochemical environment that dramatically amplifies assay sensitivity[2].

The Ping Pong Bi Bi Mechanism and Transphosphorylation

The catalytic mechanism of AP relies on a Ping Pong Bi Bi reaction. Initially, the enzyme binds the phosphate-donor substrate (pNPP), transfers the phosphate moiety to the active site serine (e.g., Ser-93 in tissue-nonspecific AP), and releases the first product, p-nitrophenol (pNP), which emits a yellow color measurable at 405 nm[2],[3].

In standard aqueous buffers, the second phase of the reaction—hydrolysis of the covalent enzyme-phosphate intermediate (E-Pi) by water to regenerate the free enzyme—is the rate-limiting step[2]. This causes the enzyme to become kinetically "trapped." However, DEA acts as an amine-containing alcohol (AOH) that substitutes for water as a highly efficient phosphate acceptor[2]. The resulting transphosphorylation reaction accelerates phosphate release by over 100-fold, significantly boosting the maximum linear rate of the assay[2],[4].

Figure 1: Ping Pong Bi Bi transphosphorylation mechanism of AP using DEA.

Reagent Preparation & Experimental Design

To ensure a self-validating system, the protocol must include a Reagent Blank (to monitor spontaneous pNPP hydrolysis) and an Enzyme Control (to verify substrate integrity and buffer pH)[1]. Magnesium chloride is included in the DEA buffer because Mg²⁺ is a critical structural and catalytic cofactor for AP.

Table 1: Buffer System Comparison

Buffer System	Optimal pH	Mechanism of Action	Relative Activity (Unit Conversion)
Diethanolamine (DEA)	9.8	Transphosphorylation (Phosphate Acceptor)	1 DEA Unit[5]
Glycine	9.6	Hydrolysis (Water as Acceptor)	~0.33 DEA Units (1 Glycine Unit = 3 DEA Units)[6],[5]
Tris-HCl	8.0 - 9.0	Hydrolysis	< 0.20 DEA Units

Table 2: Reagent Preparation Guidelines

Reagent	Composition / Concentration	Preparation Instructions	Storage & Stability
Reaction Buffer	1.0 M DEA, 0.50 mM MgCl₂, pH 9.8	Dissolve MgCl₂ completely in ultrapure water before adding DEA. Adjust to pH 9.8 at 37°C using 5 M HCl[1],.	Stable for 2 years at 2–8°C[1].
pNPP Substrate	0.67 M pNPP	Dissolve 247 mg/mL of pNPP in ultrapure water[1].	Prepare fresh; protect from light[1].
Enzyme Control	~0.15 units/mL AP	Dilute known active AP in cold Reaction Buffer immediately before use[1].	Keep on ice; do not freeze after reconstitution[6].
Stop Solution	0.1 M NaOH (Optional)	Use for endpoint assays to halt the reaction.	Room temperature.

Step-by-Step Experimental Protocol

This methodology is optimized for a 96-well microplate format but can be scaled to 1 mL cuvettes.

Figure 2: Standard experimental workflow for DEA-based AP colorimetric assay.

Workflow: Kinetic Measurement

• Equilibration : Pre-warm the microplate and Reaction Buffer to 37°C. AP activity is highly temperature-dependent; strict adherence to 37°C ensures reproducible kinetics[1],[6].

• Setup Controls and Samples :

  • Blank Wells: Add 180 µL of Reaction Buffer.

  • Control Wells: Add 160 µL of Reaction Buffer + 20 µL of Enzyme Control[1].

  • Sample Wells: Add 160 µL of Reaction Buffer + 20 µL of Test Sample[1].

• Initiation : Rapidly add 20 µL of 0.67 M pNPP Solution to all wells using a multichannel pipette[1].

• Mixing : Immediately mix the plate by gentle shaking for 10 seconds.

• Measurement : Place the plate in a thermostatted microplate reader. Record the absorbance at 405 nm (A₄₀₅) every 1 minute for 10–60 minutes[1],[6].

Data Analysis & Calculations

To calculate the enzyme activity, extract the maximum linear rate (ΔA₄₀₅/min) from the kinetic curve.

• Correct for Background : Subtract the ΔA₄₀₅/min of the Blank from the ΔA₄₀₅/min of the Samples and Controls[1],[5].

• Calculate Activity : Use the Beer-Lambert law and the millimolar extinction coefficient of p-nitrophenol (ε = 18.5 mM⁻¹cm⁻¹ at 405 nm).

  Volume Activity (U/mL) = (ΔA₄₀₅/min × V_total) / (ε × d × V_sample)

  • V_total = Total reaction volume (e.g., 0.2 mL)

  • V_sample = Sample volume (e.g., 0.02 mL)

  • d = Light path length (cm)

Unit Definition (DEA Units) : One DEA Unit is defined as the amount of enzyme causing the hydrolysis of one micromole of pNPP per minute at pH 9.8 and 37°C in diethanolamine buffer[6],[5].

Troubleshooting & Best Practices

• High Blank Absorbance : pNPP is highly light-sensitive and prone to spontaneous hydrolysis. If the reagent blank exceeds an absorbance of 0.700, discard the substrate solution and prepare a fresh batch[7]. Never touch pNPP tablets with bare hands[6],[5].

• Sample Interference : Chelating agents like EDTA, citrate, and oxalate strip Mg²⁺ from the enzyme's active site, irreversibly inhibiting AP activity. Ensure samples (especially plasma) are collected in heparinized tubes, avoiding EDTA[7].

• Non-Linear Kinetics : If the ΔA₄₀₅/min plateaus too quickly, the AP concentration in the sample is too high (>2000 IU/L). Dilute the sample in cold Reaction Buffer and repeat the assay, multiplying the final result by the dilution factor[7].

References

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. Design and synthesis of pyrazole derivatives as potent and selective inhibitors of tissue-nonspecific alkaline phosphatase (TNAP) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. resources.novusbio.com [resources.novusbio.com]
• 6. content.abcam.com [content.abcam.com]
• 7. anamollabs.com [anamollabs.com]

Using 1,2'-Iminodiethanol hydrochloride as a precursor for nitrogen mustards

I cannot fulfill the request to provide application notes, protocols, or methodologies for synthesizing nitrogen mustards from 1,2'-Iminodiethanol hydrochloride or any other precursor. I can, however, provide a comprehensive overview of the historical development of nitrogen mustards in oncology, their general mechanism of action as DNA alkylating agents, and the rigorous safety, handling, and decontamination protocols required when managing related hazardous materials in a professional laboratory setting.

Part 1: Historical Context and Pharmacological Mechanism

Nitrogen mustards represent a foundational class of pharmacotherapy in oncology, marking the historical transition of chemical agents from warfare to clinical application. During World War II, observations of lymphoid tissue depletion in individuals exposed to mustard gas led researchers Alfred Gilman and Louis Goodman at Yale University to investigate these compounds for therapeutic use[1][2]. In 1942, they initiated classified clinical trials using nitrogen mustards to treat lymphoma, establishing the first systemic chemotherapy[1][2].

While early formulations like mustine (HN2) exhibited excessive dose-limiting toxicity, subsequent rational drug design led to the development of safer, more selective prodrugs such as cyclophosphamide, chlorambucil, and melphalan, which remain in clinical use today[1][3].

Mechanism of DNA Alkylation

Nitrogen mustards exert their cytotoxic effects through non-specific DNA alkylation. The defining structural feature of these agents is the bis(2-chloroethyl)amino functional group[1][4].

• Activation: In a neutral or slightly alkaline aqueous environment, the lone pair of electrons on the nitrogen atom initiates an intramolecular nucleophilic substitution (S_N1 cyclization), displacing a chloride ion to form a highly reactive, positively charged cyclic intermediate known as an aziridinium ion[1][4].

• First Alkylation: This electrophilic aziridinium ring is highly susceptible to nucleophilic attack. It rapidly alkylates DNA, predominantly at the N-7 position of guanine residues[1][4].

• Cross-Linking: Because nitrogen mustards are bifunctional (possessing two chloroethyl groups), the process repeats. A second aziridinium ion forms and attacks a second guanine base, creating interstrand cross-links (ICLs) between the DNA strands[1][4].

• Apoptosis: These ICLs prevent DNA strand separation, effectively halting DNA replication and transcription. The cell detects this profound genomic damage (often via the p53 pathway) and undergoes apoptosis[1].

Figure 1: Mechanism of action for nitrogen mustard-induced cellular apoptosis via DNA cross-linking.

Part 2: Laboratory Safety and Handling Protocols

When handling chemical precursors associated with alkylating agents, such as 1,2'-Iminodiethanol hydrochloride (Diethanolamine hydrochloride), stringent laboratory safety protocols must be enforced. While not a mustard agent itself, this compound presents significant occupational hazards.

Hazard Profile of Diethanolamine Hydrochloride

According to standardized Safety Data Sheets (SDS), Diethanolamine hydrochloride (CAS RN: 14426-21-2) is classified as a severe irritant and a potential reproductive toxin[5][6]. It causes serious eye damage (H318), skin irritation (H315), and is suspected of damaging fertility or the unborn child (H361fd)[5][7]. The compound is also hygroscopic and must be stored in tightly sealed containers away from moisture and strong oxidizing agents[8].

Required Personal Protective Equipment (PPE) and Engineering Controls

To mitigate the risk of exposure, the following controls are mandatory in a professional laboratory setting:

Hazard Category	Required PPE / Engineering Control	Rationale
Ocular Exposure	Chemical safety goggles and full face shield.	Contact causes severe, irreversible eye damage (H318)[5].
Dermal Exposure	Butyl rubber or nitrile chemical-resistant gloves; impermeable lab coat.	Prevents skin irritation and potential systemic absorption[5][6].
Inhalation	Fume hood (local exhaust ventilation); NIOSH-approved respirator if aerosols are present.	Inhalation of dust or aerosols causes respiratory tract irritation[6][8].
Environmental	Secondary containment trays; spill kits containing dry sand or absorbent materials.	Prevents environmental contamination; product must not enter drains[5][6].

Part 3: Emergency Decontamination Procedures

Because alkylating agents and their highly reactive intermediates (like aziridinium ions) bind to cellular structures within minutes, rapid decontamination is the only effective means of minimizing tissue damage[9][10]. The onset of clinical symptoms (blistering, erythema) is often delayed by several hours, meaning immediate action must be taken even in the absence of pain[9][10].

Standard Operating Procedure: Accidental Exposure

• Immediate Isolation: Remove the affected personnel from the source of exposure immediately. Ensure rescuers are wearing appropriate PPE (e.g., pressure-demand SCBA and butyl rubber gloves) to prevent secondary contamination[10][11].

• Ocular Decontamination: If the chemical enters the eyes, immediately flush with large amounts of tepid water or sterile saline for a minimum of 15 minutes[5][9]. Remove contact lenses if present and easy to do[5][7]. Do not apply ointments or bandages[8]. Seek immediate ophthalmological evaluation[7].

• Dermal Decontamination: Remove all contaminated clothing immediately[6][7]. Wash the affected skin thoroughly with copious amounts of soap and water[5][6]. Decontamination must occur within 1 to 2 minutes of exposure to effectively reduce tissue alkylation[11].

• Medical Observation: Because the systemic effects of alkylating agents (such as bone marrow suppression and delayed vesicant action) may not manifest for 6 to 24 hours, exposed individuals must be placed under medical observation in a clinical setting, regardless of their initial presentation[9][10].

References

• ResearchGate. "Nitrogen Mustards As Anticancer Chemotherapies: Historic Perspective, Current Developments, And Future Trends." Available at:[Link]

• Biointerface Research in Applied Chemistry. "Nitrogen Mustard: a Promising Class of Anti-Cancer Chemotherapeutics – a Review." Available at:[Link]

• Wikipedia. "Nitrogen mustard." Available at:[Link]

• RSNA Journals. "The Nitrogen Mustards: Clinical Use." Available at:[Link]

• Zoro. "Diethanolamine Hydrochloride Material Safety Data Sheet." Available at:[Link]

• Centers for Disease Control and Prevention (CDC) - NIOSH. "Nitrogen Mustard HN-1: Blister Agent." Available at:[Link]

• District Health Department No. 2. "Nitrogen Mustards Fact Sheet." Available at:[Link]

• Centers for Disease Control and Prevention (CDC). "Medical Management Guidelines for Blister Agents." Available at:[Link]

Sources

• 1. Nitrogen mustard - Wikipedia [en.wikipedia.org]
• 2. pubs.rsna.org [pubs.rsna.org]
• 3. researchgate.net [researchgate.net]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. cloudfront.zoro.com [cloudfront.zoro.com]
• 9. Nitrogen Mustard HN-1: Blister Agent | NIOSH | CDC [cdc.gov]
• 10. Blister Agents HN-1HN-2HN-3 Nitrogen Mustards | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 11. dhd2.org [dhd2.org]

Procedure for recrystallization of Diethanolamine hydrochloride

Application Note: Advanced Protocol for the Recrystallization and Purification of Diethanolamine Hydrochloride

Introduction and Mechanistic Context

Diethanolamine hydrochloride (DEA·HCl) is a highly versatile organic intermediate utilized extensively in the synthesis of surfactants, agrochemicals, and active pharmaceutical ingredients (APIs)[1]. While the free base diethanolamine is a viscous liquid at room temperature, its hydrochloride salt can be isolated as a white crystalline solid[1].

However, isolating pure DEA·HCl presents a significant physicochemical challenge: the compound is extraordinarily hygroscopic. In the presence of even trace ambient moisture, the crystal lattice collapses, and the compound deliquesces into a viscous, pale-yellow liquid[2]. Consequently, standard recrystallization techniques often fail, resulting in "oiling out" (liquid-liquid phase separation) rather than true crystallization. This protocol outlines a self-validating, moisture-free recrystallization workflow designed to force nucleation and yield high-purity anhydrous DEA·HCl[3].

Physicochemical Properties & Solvent Rationale

Successful recrystallization relies on exploiting the steep temperature-solubility gradient of DEA·HCl in short-chain alcohols while strictly excluding water[4].

Table 1: Physicochemical Profile of DEA·HCl

Parameter	Value	Implication for Recrystallization
CAS Number	14426-21-2	-
Molecular Weight	141.60 g/mol	-
Melting Point	~110 °C (Anhydrous)[5]	Drying temperatures must not exceed 50 °C to prevent partial melting of slightly solvated crystals[3].
Appearance	White crystals to viscous liquid	Visual indicator of purity/hydration. A liquid state indicates high moisture or impurity content.

| Solubility | Soluble in H₂O, MeOH, EtOH | Water must be removed. Methanol (MeOH) or Ethanol (EtOH) are optimal for thermal recrystallization. |

Mechanistic Insights: The Causality of the Protocol

• The Dehydration Imperative: Water acts as a potent melting-point depressant for DEA·HCl. If crude DEA·HCl is dissolved in a solvent containing water, cooling the solution will not yield crystals; instead, it will form a biphasic syrup. Absolute vacuum dehydration is the mandatory first step[3].

• Solvent Selection (Anhydrous Alcohols): Anhydrous methanol or absolute ethanol are chosen because they easily dissolve the salt at reflux (~65–70 °C) but show significantly reduced solubility at 0–5 °C. Ethanol is specifically preferred for the final wash step because its lower polarity (compared to methanol) minimizes the dissolution of the purified crystal cake[3].

• Decolorization Dynamics: Crude amine salts often contain oxidized byproducts that impart a yellow/brown tint. Activated carbon (1-2% w/w) efficiently adsorbs these conjugated impurities during the hot dissolution phase[4].

Experimental Workflow Visualization

Fig 1. Step-by-step workflow for the dehydration and recrystallization of Diethanolamine hydrochloride.

Step-by-Step Self-Validating Protocol

Phase 1: Absolute Dehydration

• Transfer the crude, hydrated DEA·HCl (often a 95% aqueous solution) into a round-bottom flask.

• Attach to a rotary evaporator. Apply a high vacuum (< 10 mmHg) and heat the water bath to 60–70 °C.

• Continue evaporation until no further condensation is observed and the residue transforms into a highly viscous mass or crude solid.

• Self-Validation Check: Perform a Karl Fischer (KF) titration on a micro-sample of the residue. Proceed to Phase 2 only if moisture is < 0.5% . If moisture remains, add a small volume of anhydrous toluene to azeotropically remove the remaining water under vacuum.

Phase 2: Hot Dissolution and Decolorization

• To the anhydrous crude mass, add a minimum volume of anhydrous methanol (or absolute ethanol) required to achieve full dissolution at reflux (approx. 65 °C).

• Once dissolved, temporarily remove from heat and carefully add 1% to 2% (w/w) activated carbon[4].

• Return to reflux and stir vigorously for 15–20 minutes.

Phase 3: Hot Filtration

• Pre-warm a Büchner funnel (or jacketed filter) and a receiving flask to prevent premature crystallization.

• Rapidly filter the hot suspension through a Celite pad to remove the activated carbon.

• Self-Validation Check: The filtrate must be optically clear and colorless. Any grey tint indicates carbon breakthrough, requiring re-filtration.

Phase 4: Controlled Crystallization

• Allow the clear filtrate to cool slowly to room temperature (20–25 °C) over 1 hour to promote the growth of large, pure crystal lattices.

• Once at room temperature, transfer the flask to an ice bath (0–5 °C) for an additional 2–4 hours to drive the equilibrium toward maximum precipitation.

• Self-Validation Check: The formation of distinct white crystalline needles/prisms confirms a successful anhydrous system. If the solution separates into two liquid phases (an oil and a solvent layer), the system contains excess water. The batch must be stripped of solvent and returned to Phase 1.

Phase 5: Isolation and Washing

• Isolate the crystals via vacuum filtration using a glass frit or Büchner funnel.

• Wash the filter cake with a minimal volume of ice-cold absolute ethanol[3].

• Causality Note: Room-temperature ethanol will dissolve a significant portion of the product. Ice-cold ethanol displaces the impurity-laden mother liquor while preserving the yield.

Phase 6: Low-Temperature Vacuum Drying

• Transfer the purified crystals to a vacuum oven.

• Dry under high vacuum at a temperature strictly ≤ 50 °C [3].

• Causality Note: Although the pure melting point is ~110 °C[5], trace residual alcohols temporarily depress the melting point. Exceeding 50 °C during the initial drying phase can cause the crystals to melt into a glassy, unworkable mass.

• Dry to a constant weight.

• Self-Validation Check: Perform a capillary melting point test. A sharp transition at 109–111 °C confirms high purity and the complete removal of solvent/moisture.

References

• Method for preparing ethanolamine hydrochlorides and coproduct ethanolamines (CN102304055B).
• Process for preparing ethanolamine hydrochloride and co-product (WO2013004026A1).

• Diethanolamine Hydrochloride - Cas 14426-21-2. TradeIndia (Garuda Chemicals).[Link]

Sources

• 1. CAS 14426-21-2: Diethanolamine hydrochloride | CymitQuimica [cymitquimica.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. CN102304055B - Method for preparing ethanolamine hydrochlorides and coproduct ethanolamine - Google Patents [patents.google.com]
• 4. WO2013004026A1 - Process for preparing ethanolamine hydrochloride and co-product ethanolamine - Google Patents [patents.google.com]
• 5. Diethanolamine Hydrochloride - CAS 14426-21-2, Colourless to Pale Yellow Hydrochloride Solution with 98% Assay and 1% Max Moisture - Cas 14426-21-2, Colourless To Pale Yellow Hydrochloride Solution With 98% Assay And 1% Max Moisture at Best Price in Mumbai | Garuda Chemicals [tradeindia.com]

Application Note: The Role of Diethanolamine in the Synthesis and Application of Palladium(II) Complexes

Audience: Researchers, scientists, and drug development professionals.

Abstract

Palladium complexes are pivotal in modern chemistry, serving as versatile catalysts in organic synthesis and as potential therapeutic agents. The strategic selection of ligands is crucial for tuning the steric and electronic properties of the palladium center, thereby dictating the complex's stability, reactivity, and catalytic efficacy. Diethanolamine (DEA), a bifunctional amino alcohol, serves as an effective nitrogen-donor ligand in the formation of stable palladium(II) complexes. This application note provides a comprehensive guide to the role of diethanolamine in the synthesis of palladium complexes, detailing its coordination chemistry and offering a robust, step-by-step protocol for the synthesis of trans-dichlorobis(diethanolamine-N)palladium(II), a key precursor for various applications. We further explore the characterization of this complex and its demonstrated utility as a catalyst in the regioselective hydrolysis of peptides.

The Chemistry of Diethanolamine as a Ligand for Palladium

Ligand Properties of Diethanolamine

Diethanolamine, HN(CH₂CH₂OH)₂, is a secondary amine bearing two hydroxyl groups. This structure confers several properties that make it a valuable ligand in coordination chemistry:

• Nucleophilic Nitrogen Center: The nitrogen atom possesses a lone pair of electrons, allowing it to act as a Lewis base and coordinate effectively to the electron-deficient palladium(II) center. In the resulting complexes, DEA typically functions as a monodentate ligand through this nitrogen atom[1].

• Hydroxyl Groups: While the hydroxyl groups do not typically coordinate directly to the palladium in simple complexes, they play a critical role in the supramolecular chemistry of the resulting compound. They can form strong intermolecular and intramolecular hydrogen bonds, which stabilize the crystal lattice, influence solubility, and can affect the complex's reactivity[1]. X-ray analysis of trans-[PdCl₂(DEA)₂] reveals that these hydroxyl groups form infinite zigzag chains through O-H···O hydrogen bonding, which helps organize the complex units in the solid state[1].

• Bifunctionality: The presence of both amine and alcohol functional groups allows DEA to also act as a surface modifier for catalyst supports. It can be grafted onto materials like porous aromatic frameworks to create coordination sites for the anchoring of palladium nanoparticles, leading to highly active and selective heterogeneous catalysts for processes like hydrogenation[2].

Diethanolamine Hydrochloride vs. Free Base: A Critical Distinction

Diethanolamine is commercially available as both a free base (a viscous liquid) and a hydrochloride salt (a solid). For coordination to a metal center, the neutral, deprotonated amine is required.

• Using Diethanolamine (Free Base): The liquid free base can be used directly in the synthesis.

• Using Diethanolamine Hydrochloride: If starting with the hydrochloride salt ([HN(H)(CH₂CH₂OH)₂]⁺Cl⁻), the protonated amine is not nucleophilic and will not coordinate to the palladium. It is therefore essential to add one equivalent of a base (e.g., sodium hydroxide, sodium bicarbonate) to the reaction mixture to deprotonate the ammonium ion in situ, liberating the free diethanolamine to participate in the reaction.

Failure to add a base when using the hydrochloride salt will prevent the formation of the desired complex. This choice often comes down to the ease of handling; the solid hydrochloride salt is generally easier to weigh accurately than the viscous liquid free base.

Synthesis Protocol: trans-dichlorobis(diethanolamine-N)palladium(II)

This protocol describes the synthesis of a well-characterized, air-stable palladium(II) complex, trans-[PdCl₂(DEA)₂], which can serve as a precursor for further catalytic studies[1][3]. The reaction proceeds via the coordination of two diethanolamine molecules to a palladium(II) salt.

Materials and Equipment

• Reagents:

  • Palladium(II) chloride (PdCl₂) or Potassium tetrachloropalladate(II) (K₂PdCl₄)

  • Diethanolamine (DEA), free base (liquid) OR Diethanolamine hydrochloride (solid)

  • Sodium hydroxide (NaOH) (if using DEA hydrochloride)

  • Distilled or deionized water

  • Ethanol

• Equipment:

  • Magnetic stirrer with stir bar

  • Beakers or round-bottom flasks

  • Graduated cylinders

  • Büchner funnel and filter flask

  • Filter paper

  • Drying oven or desiccator

Experimental Workflow Diagram

Caption: General workflow for the synthesis of trans-[PdCl₂(DEA)₂].

Step-by-Step Protocol

Method A: Starting from K₂PdCl₄ and DEA Free Base

• Prepare Solutions: In a 50 mL beaker, dissolve 1.0 mmol of potassium tetrachloropalladate(II) (K₂PdCl₄) in 10 mL of distilled water. The solution will be a dark reddish-brown.

• Add Ligand: In a separate container, weigh 2.0 mmol of diethanolamine free base. Slowly add the diethanolamine to the stirred K₂PdCl₄ solution.

• Reaction: A yellow precipitate should form almost immediately. Continue stirring the mixture at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Isolation: Collect the yellow solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid sequentially with two 10 mL portions of cold distilled water, followed by one 10 mL portion of ethanol to facilitate drying.

• Drying: Dry the product in an oven at 60-70°C or in a desiccator under vacuum.

Method B: Starting from PdCl₂ and DEA Hydrochloride

• Prepare Palladium Solution: In a 50 mL beaker, suspend 1.0 mmol of palladium(II) chloride (PdCl₂) in 10 mL of distilled water. Add 2.0 mmol of sodium chloride (NaCl) and stir until the PdCl₂ dissolves to form a solution of Na₂PdCl₄.

• Prepare Ligand Solution: In a separate beaker, dissolve 2.0 mmol of diethanolamine hydrochloride in 5 mL of distilled water. Add 2.0 mmol of sodium hydroxide (as a 1M solution) to this beaker to neutralize the salt and form the free base.

• Reaction: Slowly add the diethanolamine free base solution to the stirred palladium solution. A yellow precipitate will form.

• Isolation, Washing, and Drying: Follow steps 3-6 from Method A.

Characterization and Mechanistic Insight

The synthesized trans-[PdCl₂(DEA)₂] complex is a square-planar Pd(II) complex where the two diethanolamine ligands are coordinated in a trans configuration. This geometry is favored and has been confirmed by X-ray crystallography[1].

Coordination Mechanism Diagram

Caption: Coordination of diethanolamine (DEA) to the palladium center.

Expected Characterization Data

The identity and purity of the complex can be confirmed using standard analytical techniques. Key data from the literature are summarized below.

Parameter	Value / Observation	Source
Crystal System	Tetragonal	[1]
Space Group	P4₂bc	[1]
Geometry	Square-planar	[1]
Pd-N Bond Length	~2.05 Å	[1]
Pd-Cl Bond Length	~2.30 Å	[1]
Cl-Pd-Cl Angle	175.6° (slightly deformed from 180°)	[1]
Key IR Stretches	Shift in N-H stretching frequency upon coordination	[4][5]
¹H NMR	Signals corresponding to the methylene protons of DEA will show a downfield shift upon coordination to palladium.	[6]

Rationale for Structural Features: The slight deviation from a perfect 180° Cl-Pd-Cl angle is attributed to N-H···Cl hydrogen bonding within the molecule, demonstrating the influence of the ligand's non-coordinating groups on the final structure[1].

Applications in Catalysis

The true value of a coordination complex lies in its reactivity and potential applications. The trans-[PdCl₂(DEA)₂] complex and related species have shown significant promise as catalysts, particularly in bioorganic chemistry.

Artificial Metallopeptidase Activity

Palladium(II) complexes are known to act as synthetic peptidases, promoting the hydrolytic cleavage of amide bonds in peptides and proteins, which are typically very stable[6][7]. The cleavage is often regioselective, with the palladium center anchoring to a specific amino acid side chain (like histidine or methionine) before facilitating hydrolysis at a nearby peptide bond[8][9][10].

The trans-[PdCl₂(DEA)₂] complex has been successfully employed for this purpose. In one study, it was shown to catalyze the regioselective cleavage of the amide bond involving the carboxylic group of histidine in an N-acetylated dipeptide[1]. The reaction was rapid, reaching near completion in under an hour at 25°C and a pH of 1.5-2.0[1]. This catalytic activity highlights the potential of diethanolamine-palladium complexes in proteomics research and the development of novel therapeutic agents. The diethanolamine ligands are crucial as they stabilize the Pd(II) center while still allowing for coordination sites to become available for interaction with the peptide substrate[6].

Conclusion

Diethanolamine hydrochloride, when used with a base to generate the free amine, serves as a robust and effective N-donor ligand for the synthesis of stable, well-defined palladium(II) complexes. The resulting trans-[PdCl₂(DEA)₂] complex is easily prepared and isolated, and its structure is heavily influenced by hydrogen bonding from the ligand's hydroxyl groups. Beyond its fundamental coordination chemistry, this complex demonstrates significant catalytic activity, functioning as an artificial metallopeptidase for the regioselective cleavage of peptide bonds. These properties make diethanolamine a valuable and versatile tool for researchers in inorganic synthesis, catalysis, and drug development.

References

• M. I. Djuran, S. S. Sovilj, D. S. S. B. (2006). Synthesis, structure, and hydrolytic reaction of trans-dichlorobis(diethanolamine-N)palladium(II) with N-acetylated L-histidylglycine dipeptide. PubMed. Available at: [Link]

• J. M. V. A. K. (2013). Use of diethanolammonium–tetrachloridopalladate(II) complex in bioorganic modelling as artificial metallopeptidase in the. Inorganica Chimica Acta. Available at: [Link]

• N. M. M. K. B. (2002). Palladium(II) complexes, as synthetic peptidases, regioselectively cleave the second peptide bond "upstream" from methionine and histidine side chains. PubMed. Available at: [Link]

• A. A. P. O. A. P. V. A. S. A. N. S. (2020). Palladium Catalysts Based on Porous Aromatic Frameworks, Modified with Ethanolamino-Groups, for Hydrogenation of Alkynes, Alkenes and Dienes. MDPI. Available at: [Link]

• N. M. M. K. B. (1996). New Selectivity and Turnover in Peptide Hydrolysis by Metal Complexes. A Palladium(II) Aqua Complex Catalyzes Cleavage of Peptides Next to the Histidine Residue. ACS Publications. Available at: [Link]

• A. R. A. L. (2010). Understanding regioselective cleavage in peptide hydrolysis by a palladium(II) aqua complex: a theoretical point of view. PubMed. Available at: [Link]

• V. P. P. Z. D. P. (n.d.). Proposed mechanism of the preactivation process of trans[PdCl 2 (DEA) 2... ResearchGate. Available at: [Link]

• (n.d.). Major Advances in the Hydrolysis of Peptides and Proteins by Metal Ions and Complexes. ResearchGate. Available at: [Link]

• (n.d.). palladium. Organic Syntheses Procedure. Available at: [Link]

• Z. D. P. D. S. V. P. P. S. M. (2025). Diethanolamine and N,N-diethylethanolamine ionic liquids as precatalyst-precursors and reaction media in green Heck reaction protocol. ResearchGate. Available at: [Link]

• P. K. S. C. S. A. G. (2025). Palladium(II) saccharinate complexes trans-[Pd(sac)2(LH)2] with amino- and acetylamino-pyridine co-ligands. ResearchGate. Available at: [Link]

• Z. D. P. D. S. V. P. P. S. M. (2010). This article appeared in a journal published by Elsevier. The attached copy is furnished to the author for internal non-commerci. Journal of Molecular Catalysis A: Chemical. Available at: [Link]

• A. A. S. S. A. K. A. L. (2026). Biological activity of the diethanolamine and triethanolamine ionic liquids and its corresponding palladium )II) complexes. ResearchGate. Available at: [Link]

• A. M. A. -E. M. A. A. (2022). Synthesis, Characterization, Thermal Analysis, DFT, and Cytotoxicity of Palladium Complexes with Nitrogen- Donor Ligands. Semantic Scholar. Available at: [Link]

• D. S. S. J. F. H. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PMC. Available at: [Link]

• K. T. M. Y. S. N. T. Y. (1996). Synthesis, characterisation and structure of square-planar palladium(II) complexes with phosphine–pyridine hybrid ligands o-Ph2PC6H4CH2O(CH2)C5H4N-2 (n= 1–3). Isolation of the first transition-metal complex with a trans-chelating bidentate PN ligand. Journal of the Chemical Society, Dalton Transactions. Available at: [Link]

• (2025). diethanolamine's role in the synthesis of pharmaceuticals and other fine chemicals. BDMAEE. Available at: [Link]fine-chemicals/)

Sources

• 1. Synthesis, structure, and hydrolytic reaction of trans-dichlorobis(diethanolamine-N)palladium(II) with N-acetylated L-histidylglycine dipeptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. npao.ni.ac.rs [npao.ni.ac.rs]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. npao.ni.ac.rs [npao.ni.ac.rs]
• 7. researchgate.net [researchgate.net]
• 8. Palladium(II) complexes, as synthetic peptidases, regioselectively cleave the second peptide bond "upstream" from methionine and histidine side chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Understanding regioselective cleavage in peptide hydrolysis by a palladium(II) aqua complex: a theoretical point of view - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Formulation and Validation of Diethanolammonium Chloride Buffers for Pharmaceutical Applications

Executive Summary

Diethanolammonium chloride (DEA-HCl) is a highly versatile protic ionic liquid and biological buffer utilized extensively in pharmaceutical formulations, biocatalysis, and diagnostic assays. Operating optimally in the alkaline range, this buffer system is critical for stabilizing active pharmaceutical ingredients (APIs), formulating fatty acid emulsions, and providing an optimal thermodynamic environment for alkaline-dependent enzymes. This application note provides a comprehensive, self-validating methodology for the formulation of DEA-HCl buffers, grounded in physicochemical causality.

Mechanistic Principles of Diethanolammonium Chloride

Diethanolamine (DEA) is a bifunctional amino alcohol. When titrated with hydrochloric acid (HCl), the secondary amine is protonated to form the diethanolammonium cation, establishing a robust conjugate acid-base buffer system[1]. In pharmaceutical manufacturing, DEA-HCl is primarily employed as a buffering agent and dispersant to maintain alkaline environments (optimal buffering range pH 8.0–10.0), which prevents the degradation of pH-sensitive APIs and stabilizes emulsions[2].

Beyond simple pH maintenance, DEA-HCl acts as a stabilizing protic ionic liquid. The hydroxyl groups on the diethanolammonium cation present additional hydrogen-bond donor and acceptor sites. This unique structural feature reduces undesired hydrophobic interactions between the buffer molecules and proteins, thereby preserving the native compact secondary and tertiary structures of enzymes in solution[1]. Because of this stabilizing effect, DEA-HCl is the buffer of choice for highly sensitive enzymatic applications, such as the continuous spectrophotometric rate determination of alkaline phosphatase[3].

Physicochemical Properties

The quantitative parameters governing the formulation of DEA-HCl buffers are summarized below to ensure precise stoichiometric calculations during preparation.

Property	Value	Causality / Significance
Chemical Name	Diethanolammonium chloride	Active buffering species.
Molecular Formula	C₄H₁₂ClNO₂	Formed via 1:1 molar reaction of DEA and HCl.
Molecular Weight	141.60 g/mol	Required for precise molarity calculations.
Base DEA MW	105.14 g/mol	Used for initial mass measurements.
pKa (at 25°C)	~8.88	Dictates the center of the buffering capacity.
Optimal pH Range	8.0 – 10.0	Ideal for alkaline formulations and assays[2].

Buffer Formulation Workflow

The following diagram illustrates the logical progression from raw material titration to functional validation, ensuring a closed-loop, self-validating formulation process.

Workflow for the synthesis, formulation, and validation of Diethanolammonium chloride buffer.

Protocol 1: Synthesis and Formulation of 1.0 M DEA-HCl Buffer (pH 9.8)

This protocol details the preparation of 1.0 L of 1.0 M Diethanolammonium chloride buffer optimized for a pH of 9.8 at 37°C.

Step-by-Step Methodology:

• Initial Dissolution: Weigh exactly 105.14 g of Diethanolamine (DEA)[4]. Transfer the DEA into a glass beaker containing 800 mL of purified, deionized water (resistivity ~18 MΩ·cm)[3].

  • Causality: DEA is a viscous liquid or deliquescent solid at room temperature. Continuous magnetic stirring is mandatory to ensure homogeneous dissolution and prevent localized concentration gradients that could skew initial pH readings.

• Cofactor Integration: Add 100 mg of Magnesium Chloride Hexahydrate (MgCl₂·6H₂O) to the solution[4].

  • Causality: If the buffer is intended for enzymatic assays (e.g., Alkaline Phosphatase), Mg²⁺ acts as an essential catalytic cofactor. Integrating it into the base buffer ensures uniform distribution and stabilizes the enzyme-substrate transition state during downstream applications[3].

• Thermal Equilibration: Place the beaker in a water bath and equilibrate the solution to exactly 37°C[3].

  • Causality: The pKa of amine-based buffers is highly temperature-dependent. Formulating and titrating the buffer at the exact temperature of its intended downstream application ensures that the pH will not shift during the assay.

• Acidic Titration: Slowly titrate the solution with 5 M Hydrochloric Acid (HCl) until the pH stabilizes at exactly 9.8[3].

  • Causality: The addition of HCl protonates the secondary amine of DEA, forming the diethanolammonium chloride conjugate acid-base pair. This neutralization reaction is exothermic; slow dropwise addition prevents thermal spikes that would temporarily alter the pKa and result in an inaccurate pH adjustment.

• Volume Adjustment: Transfer the solution to a volumetric flask and dilute to a final volume of 1.0 L with purified water[4].

• Sterilization: Filter the completed buffer through a 0.22 µm polyethersulfone (PES) membrane into a sterile, light-protected container.

  • Causality: PES is selected for its extremely low protein-binding characteristics and high chemical compatibility with alkaline amine solutions, ensuring no active buffer components are lost during sterilization.

Protocol 2: Functional Validation (Self-Validating System)

A buffer formulation protocol is only scientifically sound if it includes a mechanism for self-validation. To prove that the DEA-HCl buffer possesses the correct ionic strength, pH stability, and absence of inhibitory contaminants, it must be functionally validated using a continuous spectrophotometric rate determination of Alkaline Phosphatase (EC 3.1.3.1)[3].

Step-by-Step Methodology:

• Substrate Preparation: Prepare a 0.67 M p-Nitrophenyl Phosphate (pNPP) substrate solution by dissolving 247 mg/mL of pNPP in purified water. Protect this solution from light[3].

• Enzyme Preparation: Immediately before use, prepare an alkaline phosphatase enzyme solution containing approximately 0.15 units/mL in the newly formulated, cold DEA-HCl buffer[3].

• Reaction Assembly: In a spectrophotometer cuvette (1 cm light path), combine the DEA-HCl buffer, the pNPP substrate, and the enzyme solution to create a 3.00 mL final reaction mix[3].

• Spectrophotometric Monitoring: Monitor the absorbance at 405 nm at 37°C for a minimum of one minute[3].

  • Causality & Validation: Alkaline phosphatase hydrolyzes pNPP to p-nitrophenol, which exhibits a strong yellow color in alkaline conditions. By calculating the maximum linear rate (ΔA₄₀₅ₙₘ/minute), the operator validates the buffer. A linear, predictable reaction rate confirms that the buffer's pH is stable, the Mg²⁺ cofactors are bioavailable, and the hydroxyl groups of the diethanolammonium cation are successfully preventing enzyme denaturation[3]. If the buffer was formulated incorrectly, the enzyme would denature, or the pH would drop due to the release of inorganic phosphate, resulting in a non-linear or zero-rate absorbance curve.

References

• BDMAEE. "diethanolamine's role in the synthesis of pharmaceuticals and other fine chemicals". Available at:[Link]

• NCBI (PMC). "Ether- and Alcohol-Functionalized Task-Specific Ionic Liquids: Attractive Properties and Applications". Available at:[Link]

Sources

• 1. Ether- and Alcohol-Functionalized Task-Specific Ionic Liquids: Attractive Properties and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diethanolamine | 111-42-2 [chemicalbook.com]
• 3. Diethanolamine Assay for the Enzymatic Assay of Alkaline Phosphatase (EC 3.1.3.1) [sigmaaldrich.com]
• 4. Diethanolamine (1 M, pH 9.8) Preparation and Recipe | AAT Bioquest [aatbio.com]

Application Note &amp; Protocol: Standard Operating Procedure for Handling Diethanolamine HCl in Cell Culture

Introduction and Scope

Diethanolamine Hydrochloride (DEA HCl), the hydrochloride salt of the organic compound diethanolamine, is a white crystalline solid soluble in water.[1] While its parent compound, diethanolamine, sees broader use as a surfactant, pH adjuster, and chemical intermediate, the hydrochloride form presents specific handling considerations due to its acidic nature in aqueous solutions and potential toxicity.[1][2] This document provides a comprehensive Standard Operating Procedure (SOP) for the safe handling, storage, solution preparation, and application of Diethanolamine HCl in a research and development cell culture setting.

The primary directive of this guide is to ensure both personnel safety and experimental integrity. Diethanolamine and its derivatives have been shown to affect cell proliferation and metabolism, potentially by interfering with choline uptake and phospholipid metabolism.[3][4][5] Therefore, meticulous handling and accurate, pH-neutralized preparation are paramount for reproducible and interpretable results. This SOP is intended for researchers, scientists, and drug development professionals familiar with aseptic cell culture techniques.

Hazard Identification and Risk Assessment

Diethanolamine HCl is classified as a hazardous substance requiring careful handling to prevent exposure. The primary risks are associated with its corrosive and irritant properties.[6][7]

Key Hazards Summary:

Hazard Type	Description	Primary Routes of Exposure	References
Eye Irritation	Causes serious eye irritation and potential damage upon contact.	Eyes	[6][8]
Skin Irritation	Causes skin irritation, redness, and inflammation. Prolonged contact may lead to more severe effects.	Skin	[6][9]
Respiratory Irritation	Inhalation of dust or aerosols can irritate the nose, throat, and respiratory system.	Inhalation	[6]
Organ Toxicity	Prolonged or repeated exposure to the parent compound, diethanolamine, has been linked to potential damage to the liver, kidneys, and blood.[8][10]	Ingestion, Dermal, Inhalation	[8][10]
Hygroscopic Nature	The compound readily absorbs moisture from the air.	N/A	[6]

A thorough risk assessment must be conducted before any new procedure involving Diethanolamine HCl. Always consult the most current Safety Data Sheet (SDS) provided by the supplier.[7][11]

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the risks outlined above, a combination of engineering controls and appropriate PPE is mandatory.

Engineering Controls:

• Chemical Fume Hood: All handling of solid Diethanolamine HCl powder and preparation of concentrated stock solutions must be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.[12]

• Emergency Eyewash & Shower: An accessible and functional emergency eyewash station and safety shower must be located in the immediate vicinity of the work area.[13][14]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical splash goggles are required. For handling larger quantities or when there is a significant splash risk, a face shield should be worn in addition to goggles.[13][15]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Inspect gloves for any signs of damage before use and change them immediately if contact with the chemical occurs.[15][16]

• Protective Clothing: A full-length laboratory coat, closed-toe shoes, and long pants must be worn to protect the skin.[12]

Workflow for Safe Handling and Preparation

The following diagram outlines the mandatory workflow for safely preparing a Diethanolamine HCl stock solution.

Caption: Workflow for Safe Handling and Stock Solution Preparation.

Protocol: Preparation of a 100 mM Sterile Stock Solution

This protocol details the preparation of a 100 mM stock solution, a common starting concentration for cell culture experiments.[17] All steps involving open containers of Diethanolamine HCl or its concentrated solution must be performed in a chemical fume hood.

Materials:

• Diethanolamine Hydrochloride (CAS 14426-21-2)[18]

• Cell culture-grade sterile water or Phosphate-Buffered Saline (PBS)

• Sterile 1 M Sodium Hydroxide (NaOH) solution

• Sterile 1 M Hydrochloric Acid (HCl) solution (for back-titration if needed)

• Sterile serological pipettes and pipette tips

• Sterile 0.22 µm syringe filter[19][20]

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Sterile microcentrifuge tubes for aliquots

• Calibrated pH meter

Procedure:

• Calculation: Determine the mass of Diethanolamine HCl needed. (Molecular Weight: 141.60 g/mol ).[9][18]

  • For 10 mL of a 100 mM solution:

  • Mass (g) = 0.1 mol/L × 0.010 L × 141.60 g/mol = 0.1416 g (141.6 mg)

• Weighing: In a chemical fume hood, carefully weigh the calculated amount of Diethanolamine HCl powder and transfer it to a sterile conical tube.

• Dissolution: Add approximately 8 mL of sterile, cell culture-grade water or PBS to the conical tube. Vortex thoroughly until the solid is completely dissolved.

• pH Adjustment (Critical Step): A solution of Diethanolamine HCl will be acidic. The pH must be adjusted to the physiological range (7.2 - 7.4) to prevent cell death upon addition to culture media.[21][22]

  • Place a calibrated, sterile pH probe into the solution.

  • While gently stirring, add sterile 1 M NaOH dropwise. Monitor the pH closely.

  • Allow the pH to stabilize after each drop. Be patient, as overshooting the target pH is easy. If you overshoot, you can back-titrate with sterile 1 M HCl, but this should be avoided if possible.

  • Continue adding NaOH until a stable pH of 7.4 is achieved.

• Final Volume Adjustment: Once the pH is stable at 7.4, add sterile water or PBS to bring the final volume to 10 mL. Mix gently.

• Sterilization: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to the syringe tip. Filter the solution into a new sterile conical tube. This method removes any potential bacterial contaminants without using heat, which could degrade the compound.[23][24]

• Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use, sterile microcentrifuge tubes (e.g., 100 µL aliquots).[25] Label each tube clearly with the compound name, concentration (100 mM), preparation date, and your initials.

• Storage: Store the aliquots at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.[17]

Protocol: Application in Cell Culture and Quality Control

This section describes how to dilute the stock solution to a final working concentration and emphasizes the importance of appropriate controls for a self-validating experiment.

Procedure:

• Thawing: Thaw a single aliquot of the 100 mM stock solution at room temperature or in a 37°C water bath immediately before use.

• Dilution to Working Concentration: Dilute the stock solution directly into pre-warmed, complete cell culture medium.

  • Example: To prepare 10 mL of medium with a final concentration of 100 µM Diethanolamine HCl:

  • Use the formula: C1V1 = C2V2

  • (100,000 µM) × V1 = (100 µM) × (10 mL)

  • V1 = (100 × 10) / 100,000 = 0.01 mL = 10 µL

  • Add 10 µL of the 100 mM stock solution to 10 mL of complete medium.

• Experimental Setup and Controls: To ensure the observed cellular effects are due to Diethanolamine HCl and not the solvent or pH changes, proper controls are essential.[26]

  • Untreated Control: Cells cultured in medium only.

  • Vehicle Control: Cells cultured in medium containing the same final concentration of the vehicle used for pH adjustment (e.g., the volume of NaOH solution added). This is crucial to confirm that any observed effects are not due to changes in salt concentration from the pH adjustment.

  • Test Groups: Cells cultured in medium with various final concentrations of the pH-adjusted Diethanolamine HCl.

Experimental Design for Cytotoxicity Assessment

This diagram illustrates a typical plate layout for assessing the dose-dependent effects of Diethanolamine HCl.

Caption: Experimental design for assessing Diethanolamine HCl cytotoxicity.

Spill Management and Waste Disposal

Spill Management:

• Small Spills (Solid or Liquid):

  • Ensure the area is well-ventilated (work within a fume hood if possible).

  • Wearing appropriate PPE, cover the spill with an absorbent material (e.g., chemical absorbent pads or sand).

  • Carefully collect the absorbed material into a sealable, labeled waste container.

  • Decontaminate the spill area with soap and water.

• Large Spills:

  • Evacuate the immediate area.

  • Alert others and your institution's Environmental Health and Safety (EHS) office immediately.

  • Prevent entry into the affected area.

Waste Disposal: All waste containing Diethanolamine HCl, including contaminated gloves, pipette tips, absorbent materials, and solutions, must be disposed of as hazardous chemical waste.[27]

• Segregate Diethanolamine HCl waste from other waste streams.[28]

• Collect all waste in a clearly labeled, sealed, and compatible container. The label should read "Hazardous Waste: Diethanolamine Hydrochloride".

• Follow your institution's specific guidelines for chemical waste pickup and disposal. Do not pour Diethanolamine HCl waste down the drain.[27]

References

• PhytoTech Labs. (n.d.). Preparing Stock Solutions.
• Yadav, R. K., Singh, M., Roy, S., & Ansari, N. G. (2014). Diethanolamine Cytotoxicity on Red Blood Corpuscles.
• CymitQuimica. (n.d.). CAS 14426-21-2: Diethanolamine hydrochloride.
• Ataman Kimya. (n.d.). DIETHANOLAMINE.
• ECHEMI. (n.d.). 14426-21-2, Diethanolamine hydrochloride Formula.
• TCI America. (n.d.).
• Pall Corporation. (n.d.). Sterile Filtration And Clarification.
• National Center for Biotechnology Information. (2000). DIETHANOLAMINE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 77.
• Scientific Bioprocessing, Inc. (n.d.). pH In Cell Culture - How Does pH Buffered Culture Media Work?. Retrieved from Scientific Bioprocessing, Inc. Website.
• University of Wisconsin-Madison. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from University of Wisconsin-Madison EHS.
• Critical Process Filtration. (n.d.). Filtration in the Preparation of Cell Culture Media & Buffers.
• Sigma-Aldrich. (n.d.). Diethanolamine reagent grade, ≥ 98.0.
• Captivate Bio. (n.d.). Understanding pH and Osmolality in Cell Culture Media.
• Cold Spring Harbor Labor
• Wikipedia. (n.d.). Diethanolamine.
• MilliporeSigma. (n.d.). Sterile Filter Selection for Cell Culture Media Preparation.
• Collect and Recycle. (2024, July 18). Amine Disposal For Businesses.
• PurMa Biologics. (2025, February 24). The Importance of pH Control in Media for Cell Growth.
• Sartorius. (n.d.). Sartorius Sterile Filtration Solutions.
• National Center for Biotechnology Information. (n.d.). Diethanolamine hydrochloride. PubChem Compound Database.
• Appleton Woods. (n.d.). CO2 concentration and pH control in the cell culture laboratory.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 27). Safe Handling and Storage of Diethylamine Hydrochloride: Essential Guidelines.
• ChemicalBook. (2026, January 13). DIETHANOLAMINE HYDROCHLORIDE | 14426-21-2.
• Melnick, P. W., et al. (1994). Toxicity of diethanolamine. 1. Drinking water and topical application exposures in F344 rats. Journal of Applied Toxicology, 14(1), 1-8.
• ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - DIETHANOLAMINE HYDROCHLORIDE.
• GMP Plastics. (2025, March 28). Sterile Filtration in Cell Culture: Importance & Best Practices.
• ECHEMI. (n.d.). Diethanolamine SDS, 111-42-2 Safety Data Sheets.
• PENTA. (2025, April 23). Diethanolamine - SAFETY DATA SHEET.
• ResearchGate. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION).
• Princeton University. (n.d.). Standard Operating Procedure - Hydrochloric Acid.
• BenchChem. (n.d.). Preparing SC-560 Stock Solution for Cell Culture: An Application Note and Protocol.
• PlantCell Technology. (2025, April 21). Media pH: Why It Matters More Than You Think in Plant Tissue Culture.
• Inchem.org. (2000, August 22). Diethanolamine (IARC Summary & Evaluation, Volume 77, 2000).
• New Jersey Department of Health. (n.d.). Diethanolamine - Hazardous Substance Fact Sheet.
• Ajinomoto. (n.d.). Technical tips_Key point for making cell stocks.
• Niculescu, M. D., et al. (2007). Diethanolamine Alters Proliferation and Choline Metabolism in Mouse Neural Precursor Cells. Toxicological Sciences, 96(2), 321-326.
• OSHA Training School. (2024, January 19).
• Cornell University. (n.d.). 8.9 Corrosives. Environment, Health and Safety.
• Craciunescu, C. N., Wu, R., & Zeisel, S. H. (2006). Diethanolamine alters neurogenesis and induces apoptosis in fetal mouse hippocampus. FASEB Journal, 20(10), 1635-1640.
• Weekly Safety Meeting. (n.d.). Working Safely with Corrosives.
• PharmaCompass. (n.d.). Diethanolamine | Drug Information, Uses, Side Effects, Chemistry.
• BenchChem. (n.d.). Proper Disposal Procedures for m-PEG12-amine: A Guide for Laboratory Professionals.
• BenchChem. (n.d.). Health and Safety in Handling Cuban-1-Amine Hydrochloride: A Technical Guide.
• Thomasnet. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• BenchChem. (n.d.). Safeguarding Your Laboratory: Proper Disposal Procedures for Florfenicol Amine (hydrochloride).
• NC Department of Labor. (n.d.). A Guide to Working with Corrosive Substances.
• Weber Logistics. (2024, February 15). Storage of corrosive chemicals: 5 warehousing essentials.

Sources

• 1. CAS 14426-21-2: Diethanolamine hydrochloride | CymitQuimica [cymitquimica.com]
• 2. Diethanolamine - Wikipedia [en.wikipedia.org]
• 3. DIETHANOLAMINE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Diethanolamine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. cloudfront.zoro.com [cloudfront.zoro.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. echemi.com [echemi.com]
• 10. Toxicity of diethanolamine. 1. Drinking water and topical application exposures in F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. echemi.com [echemi.com]
• 12. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 13. 8.9 Corrosives [ehs.cornell.edu]
• 14. cedengineering.com [cedengineering.com]
• 15. oshatrainingschool.com [oshatrainingschool.com]
• 16. nbinno.com [nbinno.com]
• 17. phytotechlab.com [phytotechlab.com]
• 18. Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Sterile Filtration And Clarification [cellandgene.com]
• 20. Sterile Filtration | Sartorius [sartorius.com]
• 21. Understanding pH and Osmolality in Cell Culture Media – Captivate Bio [captivatebio.com]
• 22. purmabiologics.com [purmabiologics.com]
• 23. criticalprocess.com [criticalprocess.com]
• 24. Sterile Filter Selection for Cell Culture Media Preparation [sigmaaldrich.com]
• 25. ajitrade.com [ajitrade.com]
• 26. pdf.benchchem.com [pdf.benchchem.com]
• 27. collectandrecycle.com [collectandrecycle.com]
• 28. rtong.people.ust.hk [rtong.people.ust.hk]

Technical Notes & Optimization

Technical Support Center: Diethanolamine Hydrochloride (DEA HCl) Stability &amp; Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. To ensure the highest level of scientific integrity in your drug development and analytical workflows, we must understand the fundamental causality behind Diethanolamine hydrochloride (DEA HCl) degradation. This guide provides field-proven insights, mechanistic explanations, and self-validating protocols to secure the stability of your solutions.

Mechanistic Overview: The Causality of Degradation

Diethanolamine hydrochloride is a highly versatile secondary amine salt, but its chemical structure makes it vulnerable to several specific degradation pathways if improperly handled. Understanding these mechanisms is the first step in prevention:

• Oxidation: When exposed to atmospheric oxygen and light, the secondary amine undergoes auto-oxidation, forming N-oxides and complex polymeric degradation products. This is visually observable as the solution shifts from clear to a pale yellow or brown tint[1].

• Nitrosation (Critical for Pharma): Secondary amines are highly susceptible to nitrosation. In the presence of nitrosating agents (such as aqueous nitrites or atmospheric nitrogen oxides), DEA HCl reacts to form N-nitrosodiethanolamine (NDELA), a potent and strictly regulated carcinogen[2]. This reaction is accelerated under acidic conditions but can also occur at neutral pH[3].

• Hygroscopicity & Hydrolysis: DEA HCl is highly hygroscopic. Exposure to atmospheric moisture and carbon dioxide leads to the formation of carbamates and subsequent acidification of the solution, shifting the pH out of the desired buffering range[4].

• Thermal Decomposition: Subjecting the solution to extreme thermal stress (>137°C) breaks down the molecule, releasing highly toxic gases including hydrogen chloride (HCl) and nitrogen oxides (NOx)[4].

Degradation Pathways & Interventions

Figure 1: DEA HCl degradation pathways and corresponding preventive interventions.

Troubleshooting FAQs

Q1: My DEA HCl buffer has developed a pale yellow tint over the last few months. Is it still viable? A: No, it should be discarded for sensitive applications. The yellowing is a direct visual indicator of auto-oxidation[1]. When the secondary amine is exposed to dissolved oxygen or UV light, it forms N-oxides and polymeric byproducts. To prevent this in the future, always prepare solutions using degassed water and store them in amber glass containers under an inert Argon or Nitrogen blanket.

Q2: We are using DEA HCl in a pharmaceutical formulation. How do we mitigate the risk of N-nitrosodiethanolamine (NDELA) formation? A: Because DEA is a secondary amine, it acts as a primary substrate for nitrosation[2]. To mitigate this, you must eliminate the nitrosating agents. Use ultra-pure, nitrite-free water and raw materials. If the formulation allows, introduce a competitive nitrite scavenger (such as ascorbic acid or a primary amine) which intercepts nitrosating agents much faster than secondary amines, effectively halting NDELA formation[3].

Q3: What are the absolute best practices for storing DEA HCl powder and its aqueous solutions? A: DEA HCl is highly hygroscopic and will absorb both moisture and CO2 from the air, leading to carbamate formation and a drop in pH[4]. Store the solid powder in a desiccator. For solutions, aliquot them into tightly sealed, PTFE-lined amber glass bottles. Maintain the storage temperature between 2–8°C to suppress thermal degradation kinetics, and ensure the headspace is purged with an inert gas.

Quantitative Degradation Metrics

To maintain rigorous quality control, compare your solution parameters against the following established thresholds.

Degradation Pathway	Environmental Trigger	Observable Symptom	Quantitative Threshold / Limit
Oxidation	O₂ exposure, UV Light	Color shift (Clear to Yellow/Brown)	Absorbance at 400 nm > 0.05 AU
Nitrosation	Nitrites (NO₂⁻), NOx gases	Formation of NDELA	NDELA concentration > 20 ppb
CO₂ / Moisture Absorption	Atmospheric exposure	Acidification / Hydrolysis	pH shift > ±0.2 units from baseline
Thermal Decomposition	Heat (>137°C)	Release of HCl / NOx gases	Assay purity drops < 98.5%

Experimental Protocol: Preparation of a Stable 1M DEA HCl Solution

This methodology is designed as a self-validating system . By incorporating specific environmental controls and immediate baseline testing, you can guarantee the integrity of your buffer before it is introduced into a critical assay.

Objective: To formulate a degradation-resistant 1M DEA HCl aqueous solution for pharmaceutical or analytical use.

Step 1: Solvent Degassing Boil ultra-pure water (18.2 MΩ·cm) for 15 minutes, then cool it rapidly under a continuous stream of high-purity Argon gas. Causality: Removing dissolved oxygen halts the primary oxidative pathway that leads to N-oxide formation and solution yellowing[1].

Step 2: Dissolution under Inert Atmosphere Transfer the degassed water to a jacketed glass reactor. Slowly add the required mass of DEA HCl powder while maintaining continuous stirring. Keep the reactor temperature below 25°C using the cooling jacket. Causality: DEA HCl dissolution can generate localized thermal stress. Keeping the solution cool prevents micro-thermal degradation[4].

Step 3: Nitrosamine Mitigation (Pharma-Specific) If the formulation permits, add a trace amount of an antioxidant (e.g., ascorbic acid) to act as a nitrite scavenger. Causality: Scavengers intercept trace nitrosating agents, preventing the formation of carcinogenic NDELA[3].

Step 4: Aliquoting and Storage Filter the solution through a 0.22 µm PTFE membrane into pre-purged amber glass bottles. Blanket the headspace with Argon before sealing with PTFE-lined caps. Store immediately at 2–8°C. Causality: Amber glass blocks UV-induced radical formation, while the PTFE seal and Argon blanket prevent moisture and CO2 ingress.

Step 5: System Self-Validation Extract a 1 mL aliquot of the freshly prepared solution:

• Measure the pH and record this as your baseline.

• Measure the UV-Vis absorbance at 400 nm. Validation Logic: If

  , the batch has experienced oxidation during preparation and must be discarded. During long-term storage, if a subsequent test reveals a pH drop of >0.2 units, it definitively indicates hermetic seal failure and CO2/moisture ingress.

References

• Title: Diethanolamine (DEA) 99% | Lab & Industrial Grade Source: Alkemist Lahore URL: [Link]

• Title: N-Nitrosodiethanolamine - Some Industrial Chemicals Source: NCBI Bookshelf URL: [Link]

• Title: Nitrosamines and Nitramines in Amine-Based Carbon Dioxide Capture Systems: Fundamentals, Engineering Implications, and Knowledge Gaps Source: ACS Publications URL: [Link]

• Title: Diethanolamine - Hazardous Substance Fact Sheet Source: NJ.gov Department of Health URL: [Link]

Sources

• 1. Diethanolamine (DEA) 99% | Lab & Industrial Grade | Alkemist Lahore | Alkemist [alkemist.org]
• 2. N-Nitrosodiethanolamine - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nj.gov [nj.gov]

Technical Support Center: Troubleshooting pH Drift in Diethanolamine (DEA) Hydrochloride Buffers

Role: Senior Application Scientist Topic: Diethanolamine (DEA) Buffer Stability & Troubleshooting Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary

Diethanolamine (DEA) is a secondary amine buffer (pKa 8.88 at 25°C) widely regarded as the "gold standard" for alkaline phosphatase (AP) assays due to its ability to act as a transphosphorylation acceptor, significantly enhancing reaction kinetics. However, it is notoriously unstable regarding pH maintenance.

If you are observing pH drift, it is likely not a random fluctuation but a deterministic response to thermodynamics (temperature) or atmospheric chemistry (CO2 scrubbing) . This guide deconstructs these failure modes and provides a self-validating protocol to eliminate them.

Part 1: Diagnostic Dashboard

Quick Reference: Match your symptom to the root cause.

Symptom	Timeframe	Primary Suspect	Mechanism
pH drops significantly (0.2–0.5 units) upon warming	Minutes	Thermodynamics	DEA has a high negative temperature coefficient ( ).
pH drops slowly over days/weeks	Days	CO₂ Absorption	DEA is an industrial CO₂ scrubber; it chemically reacts with air to form carbamates.
pH drift + Yellowing of solution	Weeks	Oxidation	Formation of degradation products (glycine, enamines) due to light/O₂ exposure.
pH drift + Turbidity/Cloudiness	Days	Microbial Growth	DEA is biodegradable; non-sterile buffers act as a carbon source for Pseudomonas spp.
Erratic readings (Drifting while measuring)	Seconds	Electrode Failure	Clogged liquid junction (AgCl precipitation) or protein fouling.

Part 2: Deep Dive Troubleshooting (Q&A)

Q1: I adjusted my DEA buffer to pH 9.8 at room temperature, but when I use it at 37°C, my assay kinetics are off. Why?

The Issue: The Thermodynamic Drift (Temperature Coefficient) You are fighting the laws of thermodynamics. Unlike phosphate buffers (which have a negligible temperature coefficient), amine buffers like DEA have a massive dependence on temperature.

• The Science: The ionization enthalpy of the ammonium group in DEA is high. As temperature increases, the pKa of DEA decreases .

• The Data: The change in pKa with respect to temperature (

  ) for DEA is approximately -0.025 pH units/°C [1].[1]

• The Scenario:

  • You set pH 9.8 at 25°C.

  • You heat the buffer to 37°C (a

    of +12°C).

  • Calculation:

    .

  • Result: Your buffer is now effectively pH 9.5 at the active temperature. This 0.3 unit drop can reduce Alkaline Phosphatase activity by >20%.

Corrective Action: Always adjust the pH at the temperature of use . If your assay runs at 37°C, warm your buffer to 37°C before and during pH adjustment.

Q2: My buffer was pH 9.8 on Friday. On Monday, it is pH 9.6. It was stored in a glass bottle on the bench. What happened?

The Issue: The Atmospheric Drift (CO₂ Scrubbing) DEA is industrially used to "scrub" (remove) CO₂ from natural gas streams. In your lab, it is scrubbing CO₂ from the air.

• The Mechanism:

  • Gaseous CO₂ dissolves in the water.

  • DEA (secondary amine) attacks the CO₂, forming a carbamate and releasing a proton (acidification) [2].

  • This is not just simple acidification; the buffer composition chemically changes.

Corrective Action:

• Headspace Management: Store buffers in containers with minimal headspace.

• Sealant: Use Parafilm® under the cap for long-term storage.

• Freshness: For critical kinetic assays, DEA buffers should be prepared fresh daily or stored under an inert gas (Argon/Nitrogen) blanket.

Q3: The buffer has turned a faint yellow color. Is it still safe to use?

The Issue: Oxidative Degradation DEA is hygroscopic and sensitive to oxygen and light. The yellowing indicates the formation of oxidation byproducts, such as glycine or Schiff base polymers [3].

• Impact: While the pH shift might be minor initially, these breakdown products can inhibit enzymes or interfere with colorimetric readouts (increasing background absorbance at 405 nm).

Corrective Action: Discard the buffer. Store solid DEA desiccant-protected and away from light. If preparing stock solutions, add 0.1% sodium azide (if compatible with downstream assays) to prevent microbial growth, which often accompanies oxidation in non-sterile conditions.

Part 3: Visualizing the Failure Modes

The following flowchart illustrates the decision logic for troubleshooting DEA drift.

Figure 1: Decision tree for isolating the root cause of pH instability in DEA buffers.

Part 4: The "Bulletproof" DEA Preparation Protocol

To minimize drift, strict adherence to this protocol is required.

Reagents:

• Diethanolamine (High Purity, >99%)

• Magnesium Chloride (

  ) – Essential cofactor for AP assays

• Hydrochloric Acid (HCl), 5M or 10M

• Deionized Water (

  , degassed)

Step-by-Step Methodology:

• Temperature Equilibration:

  • Decide your Target Temperature (e.g., 25°C or 37°C).

  • Pre-warm/cool your water bath and pH electrode buffer standards to this exact temperature.

• Dissolution (Exothermic):

  • Dissolve DEA in 80% of the final volume of water.

  • Note: Dissolving DEA generates heat. Wait for the solution to return to your Target Temperature before proceeding. Adjusting pH while the solution is hot from dissolution is a common error.

• The "Slow-Drop" Adjustment:

  • Place the beaker on a magnetic stirrer with a thermal probe connected to your pH meter.

  • Add HCl slowly.

  • Critical: Do not overshoot. Back-titrating with NaOH adds unnecessary ionic strength (

    ), which can affect enzyme kinetics.

• Final Volume & Storage:

  • Dilute to final volume.

  • Filtration: Filter sterilize (0.22 µm) immediately into a sterile bottle. This removes particulates and prevents microbial nucleation.

  • Storage: Store in dark, glass bottles with minimal headspace. If storing for >1 week, wrap the neck with Parafilm.

References

• Sartori, G., & Savage, D. W. (1983). Sterically hindered amines for carbon dioxide removal from gases.[2] Industrial & Engineering Chemistry Fundamentals, 22(2), 239-249.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. iris.unito.it [iris.unito.it]

Technical Support Center: Minimizing Background Noise in DEA-Buffered ELISAs

Welcome to the Advanced Technical Support Center for Alkaline Phosphatase (AP) ELISAs utilizing Diethanolamine (DEA) and p-Nitrophenyl Phosphate (pNPP). This guide provides drug development professionals and researchers with mechanistic insights, self-validating protocols, and diagnostic logic to eliminate high background noise.

Core Principles: The Causality of DEA and Alkaline Phosphatase

To troubleshoot background noise, one must first understand why Diethanolamine (DEA) is the gold standard buffer for AP-ELISAs. Alkaline phosphatase catalyzes the dephosphorylation of pNPP to yield p-nitrophenol, a soluble yellow chromophore absorbing at 405 nm[1].

DEA is not merely a passive pH buffer; it actively participates in the enzymatic reaction. DEA acts as a phosphate acceptor in a transphosphorylation reaction, which significantly accelerates the hydrolysis of pNPP compared to standard hydrolysis in water, glycine, or carbonate buffers[2]. However, this high enzymatic efficiency comes with a trade-off: DEA is highly hygroscopic and susceptible to pH shifts. If the buffer is not strictly maintained at pH 9.8 with 0.5 mM MgCl₂ (a critical enzyme cofactor), the reaction kinetics become erratic, leading to either spontaneous pNPP degradation (high background) or suppressed specific signal[2][3].

Diagnostic Troubleshooting Flowchart

Use the following logical workflow to isolate the root cause of high background (OD405 > 0.2 in blank wells).

Caption: Logical troubleshooting workflow for resolving high background in DEA-pNPP ELISA.

Self-Validating Experimental Protocol: Optimized DEA-pNPP Workflow

A robust protocol must be self-validating. By embedding specific control wells into your plate layout, the assay will automatically identify which reagent or step caused the background noise if the assay fails.

Caption: Step-by-step experimental workflow for optimized DEA-pNPP alkaline phosphatase ELISA.

Step-by-Step Methodology

• Coating & Blocking: Coat the microtiter plate with the target antigen/antibody. Block free binding sites using 1% BSA or 5% Normal Serum in Tris-Buffered Saline (TBS). Causality: Avoid phosphate-buffered saline (PBS) where possible, as residual phosphate strongly inhibits alkaline phosphatase activity, leading to compensatory over-development and background noise[4].

• Sample Incubation: Add samples and incubate.

  • Validation Checkpoint 1 (Matrix Blank): Include wells with sample but NO AP-conjugate. If these wells turn yellow, your sample contains endogenous alkaline phosphatase.

• AP-Conjugate Incubation: Add the alkaline phosphatase-conjugated secondary antibody. Ensure it is highly diluted (titration is critical)[5].

  • Validation Checkpoint 2 (Conjugate Blank): Include wells with blocking buffer and AP-conjugate, but NO sample. High OD here indicates the conjugate is sticking non-specifically to the plate[6].

• Stringent Washing: Wash 5 times with TBS containing 0.05% Tween-20 (TBS-T). Allow a 30-60 second soak time per wash[3].

• DEA Pre-Wash (Critical Step): Wash the wells once with plain Diethanolamine buffer (1.0 M DEA, 0.5 mM MgCl₂, pH 9.8) without pNPP. Causality: This removes residual Tween-20 and equilibrates the well to the optimal pH (9.8) required for the enzymatic reaction[5].

• Substrate Addition: Dissolve pNPP in the 1.0 M DEA buffer to a final concentration of 1 mg/mL[1][5]. Add 100 µL per well.

  • Validation Checkpoint 3 (Substrate Blank): Include wells with ONLY the DEA/pNPP solution. If these wells develop color, your substrate or buffer has degraded[4].

• Development & Stopping: Incubate in the dark for 30-60 minutes at room temperature[7]. Stop the reaction by adding 50 µL of 3 M NaOH or 0.1 M EDTA per well[1][5].

• Measurement: Read the absorbance at 405 nm. For optimal noise reduction, use a plate reader capable of subtracting a reference wavelength of 650 nm to correct for optical imperfections in the plastic plate[8].

Quantitative Impact of Assay Variables

The following table summarizes how specific experimental choices quantitatively impact background noise (OD405) and the Signal-to-Noise (S/N) ratio in a standard DEA-pNPP ELISA.

Assay Variable	Condition	Expected Background (OD405)	Signal-to-Noise Ratio	Mechanistic Causality
Wash Buffer	PBS-T (Phosphate-based)	> 0.450	Low (< 5)	Phosphate competitively inhibits AP. If washing is uneven, residual phosphate causes erratic signal and background spikes[4].
Wash Buffer	TBS-T (Tris-based)	< 0.100	High (> 20)	Tris does not inhibit AP, ensuring uniform enzymatic activity and complete removal of unbound conjugate.
DEA Buffer pH	pH 9.0	~ 0.150	Moderate (~ 10)	Suboptimal pH reduces the specific transphosphorylation rate, lowering the overall S/N ratio.
DEA Buffer pH	pH 9.8	< 0.050	Very High (> 25)	pH 9.8 is the thermodynamic optimum for AP activity in DEA, maximizing specific signal over background[2].
pNPP Storage	Freshly dissolved (Dark)	< 0.050	Very High (> 25)	Intact pNPP remains colorless until enzymatically cleaved[3].
pNPP Storage	Room Temp / Light (24h)	> 0.800	Very Low (< 2)	UV light and ambient heat cause spontaneous hydrolysis of pNPP into yellow p-nitrophenol[3].

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is my substrate blank turning yellow before I even add the stop solution? A: This is caused by the spontaneous hydrolysis of pNPP. pNPP is highly sensitive to light and temperature. If your stock pNPP tablets or powder were stored improperly (they should be kept at -20°C in the dark), or if the ready-to-use solution was exposed to ambient light for too long, it will degrade into p-nitrophenol without any enzyme present[1][3]. Always prepare the pNPP/DEA working solution fresh, visually inspect it (it must be colorless to pale yellow), and incubate the plate in the dark[3].

Q2: Does my choice of wash buffer really impact the DEA-pNPP reaction? A: Yes, significantly. Many standard ELISA protocols use Phosphate-Buffered Saline with Tween-20 (PBS-T). However, inorganic phosphate is a potent competitive inhibitor of alkaline phosphatase[4]. If you use PBS-T and fail to wash away every trace of the buffer before adding the DEA/pNPP substrate, the residual phosphate will inhibit your specific signal. To compensate, users often leave the substrate incubating longer, which artificially inflates non-specific background noise. Switching to Tris-Buffered Saline with Tween-20 (TBS-T) eliminates this risk.

Q3: How do I eliminate endogenous alkaline phosphatase activity in my samples? A: If you are testing serum, plasma, or cell lysates, your sample may contain endogenous alkaline phosphatase that reacts with the DEA/pNPP buffer, causing false positives and high background. To fix this, add Levamisole (typically 1-5 mM) to your sample diluent or blocking buffer. Levamisole specifically inhibits most tissue-specific alkaline phosphatases (like liver, bone, and kidney AP) without affecting the calf intestinal alkaline phosphatase (CIP) typically used in commercial AP-conjugates.

Q4: What is the optimal reading strategy for pNPP assays to differentiate true signal from noise? A: Do not rely on a single endpoint reading if background is a recurring issue. Instead, perform kinetic readings or multiple endpoint readings at 30, 60, and 90 minutes before stopping the reaction[8]. Furthermore, always utilize a dual-wavelength measurement: read the specific absorbance at 405 nm and subtract the absorbance at a reference wavelength of 650 nm[8]. This subtraction corrects for background noise caused by fingerprints, dust, or plastic imperfections on the bottom of the microtiter plate.

References

1.5 2.7 3.2 4. 3 5. 8 6. 4 7. 6 8.1

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Diethanolamine Assay for the Enzymatic Assay of Alkaline Phosphatase (EC 3.1.3.1) [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. scbt.com [scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. mabtech.com [mabtech.com]

Technical Support Center: Troubleshooting Temperature Effects on Diethanolamine Hydrochloride (DEA·HCl) Reaction Rates

Welcome to the DEA·HCl Technical Support Center. Diethanolamine hydrochloride (DEA·HCl) is a highly versatile reagent and buffer used across pharmaceutical synthesis, surfactant manufacturing, and biological assays. However, its reaction kinetics and chemical stability are profoundly sensitive to thermal variations.

This guide is designed for researchers and process chemists to troubleshoot stalled reactions, mitigate thermal degradation, and optimize kinetic workflows.

Part 1: Troubleshooting FAQs

Q1: My amidation reaction using DEA·HCl and a fatty acid methyl ester is stalling at 100°C. Why is the reaction rate so low? A: There are two distinct kinetic barriers occurring here: protonation and equilibrium limits. First, DEA·HCl is the protonated salt of diethanolamine. In this state, the nitrogen's lone pair is bound to a proton, rendering it unavailable for the nucleophilic attack required to form an amide. To initiate the reaction, you must first liberate the free amine in situ using an alkaline base (e.g., 1% w/w sodium methoxide)[1]. Second, even after neutralization, amidation is an equilibrium-limited liquid-phase reaction. At 100°C, the forward reaction rate is moderate, but the accumulation of the volatile methanol byproduct halts kinetic progress. Resolution: You can either increase the temperature to 120°C–160°C to force the kinetic rate[2], or preferably, maintain a milder 70°C–80°C while applying vacuum stripping to continuously remove methanol, thereby driving the equilibrium forward without risking thermal damage[1].

Q2: I increased my reactor temperature to 180°C to accelerate the reaction, but I am now seeing dark, viscous byproducts and a loss of amine titer. What is happening? A: You are observing severe thermal degradation. While the Arrhenius equation dictates that higher temperatures exponentially increase the kinetic rate constant, free diethanolamine becomes highly unstable at temperatures exceeding 135°C–175°C[3][4]. Instead of your target reaction, the thermal energy drives competing condensation and cyclization pathways. The primary degradation compounds formed are 3-(hydroxyethyl)-2-oxazolidone (HEOD), N,N,N-tris(hydroxyethyl)ethylenediamine (THEED), and N,N-bis(hydroxyethyl)piperazine (BHEP)[3]. Resolution: Cap your reaction temperature at 160°C maximum. If higher reaction velocities are required, utilize an acid catalyst (such as 0.5% w/w H₂SO₄) to lower the activation energy rather than relying solely on extreme thermal energy[2].

Q3: I am using DEA·HCl as a buffer for an Alkaline Phosphatase (AP) kinetic assay. How does temperature fluctuation affect my baseline activity? A: DEA·HCl is an optimal buffer for AP kinetic assays, typically formulated at 1.0 M and adjusted to a pH of 9.8–9.9 to maximize enzyme activity[5][6]. However, the

of alkanolamine buffers is highly temperature-dependent (shifting by approximately -0.025 pH units per °C increase). If your assay temperature fluctuates from the standardized 25°C or 37°C[5][6], the pH of the DEA·HCl buffer will shift significantly. This alters the ionization state of both the enzyme's active site and the substrate (e.g., p-nitrophenyl phosphate), skewing your kinetic rate data. Resolution: Always equilibrate the DEA·HCl buffer solution to the exact target assay temperature (e.g., 37°C) before adjusting the final pH with NaOH or HCl.

Part 2: Quantitative Data & Benchmarks

The following table summarizes the causal relationship between temperature ranges, kinetic effects, and physical risks when working with DEA·HCl systems.

Temperature Range	Primary Application / Reaction Phase	Kinetic Effect & Causality	Primary Risk / Observation
25°C – 37°C	Biological Buffers (e.g., AP Assays)	Optimal enzyme kinetics; stable amine protonation state.	pH drift if temperature fluctuates during the assay.
70°C – 80°C	Catalyzed Amidation (with Vacuum)	Moderate forward rate; equilibrium driven by byproduct removal.	Reaction stalls if methanol/water is not stripped.
120°C – 160°C	Uncatalyzed Synthesis / Amidation	High kinetic rate; rapid nucleophilic attack.	Onset of minor side reactions and color degradation.
> 175°C	High-Temp Synthesis	Extremely rapid primary kinetics, overtaken by degradation.	Rapid amine loss; formation of HEOD, THEED, and BHEP.

Part 3: Standard Operating Protocol (SOP)

Optimized Low-Temperature Amidation Workflow using DEA·HCl This self-validating protocol ensures high kinetic conversion while preventing thermal degradation.

• Neutralization (Liberating the Amine):

  • Charge the reactor with DEA·HCl and the target fatty acid methyl ester at a 1.06:1.00 molar ratio[1].

  • Add 1% w/w Sodium Methoxide (CH₃ONa) to neutralize the hydrochloride salt, generating free diethanolamine and NaCl.

• Temperature Ramping:

  • Engage the stirring mechanism (e.g., 200–500 rpm) to ensure homogeneous mass transfer[1][2].

  • Gradually heat the reactor to a strictly controlled 75°C (± 5°C). Do not exceed 80°C to prevent early-stage byproduct formation[1].

• Vacuum Stripping (Equilibrium Shift):

  • Once the target temperature is reached, apply a vacuum pump to the closed batch reactor.

  • Continuously strip the volatile methanol byproduct from the reacting liquid phase into the gas phase. This mass transfer shifts the reversible reaction forward[1].

• Kinetic Monitoring & Validation:

  • Sample the reactor every 30 minutes.

  • Analyze the samples using Gas Chromatography-Mass Spectrometry (GC-MS) to track the disappearance of the methyl ester and verify the absence of THEED/BHEP degradation peaks[2].

Part 4: Mechanistic Pathway Visualization

The following diagram maps the logical flow of DEA·HCl activation, the desired synthetic pathway, and the competing thermal degradation cascades that occur if temperature is poorly controlled.

Caption: Reaction workflow of DEA·HCl amidation versus high-temperature thermal degradation pathways.

References

• Amidation Reaction System: Kinetic Studies and Improvement by Product Removal | ACS Omega. acs.org. 1

• Kinetics of Amidation for the Synthesis of Diethanolamide from Methyl Ester and Diethanolamine by Using Sulphuric Acid Catalyst. ijirset.com. 2

• Mechanisms and kinetics of diethanolamine degradation. acs.org. 3

• Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture. scispace.com. 4

• Chicken Serum Alkaline Phosphatase: Application of a Kinetic Assay and Investigation of Phenylalanine and Homoarginine as Selective Inhibitors. researchgate.net. 5

• Kinetics of Inactivation of Ulva pertusa Kjellm Alkaline Phosphatase by Ethylenediaminetetraacetic. tandfonline.com. 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijirset.com [ijirset.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

Technical Support Center: Mitigation of Aerobic Oxidation of 2,2'-Iminodiethanol Hydrochloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

A Note on Nomenclature: The compound "1,2'-Iminodiethanol hydrochloride" is an unconventional chemical name. This guide pertains to the far more common and structurally related compound, 2,2'-Iminodiethanol hydrochloride (CAS: 14426-21-2), the salt of Diethanolamine (DEA).[1] It is presumed that users encountering oxidation issues are working with this latter compound.

This technical guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions regarding the aerobic degradation of 2,2'-Iminodiethanol hydrochloride. The objective is to equip researchers with the knowledge to ensure the stability and integrity of their experimental solutions.

Part 1: Frequently Asked Questions (FAQs)

Q1: My solution of 2,2'-Iminodiethanol hydrochloride is turning yellow or brown. What is happening?

This discoloration is a classic indicator of aerobic oxidation. 2,2'-Iminodiethanol, a secondary amine with alcohol functionalities, is susceptible to degradation in the presence of oxygen.[2][3] The process often involves the formation of colored byproducts, including imines, aldehydes, and eventually, complex polymeric structures. This not only changes the solution's appearance but also signifies a loss of the active compound, potentially compromising experimental results.

Q2: What is the primary mechanism of aerobic oxidation for this compound?

The aerobic oxidation of secondary amines like diethanolamine is a complex, often autocatalytic, free-radical chain reaction.[4][5] The process can be initiated by factors like light, heat, or the presence of transition metal ions. A simplified, conceptual overview is as follows:

• Initiation: An initiator (like a metal ion) abstracts a hydrogen atom from the amine or the carbon adjacent to the nitrogen (the α-carbon), forming a radical.

• Propagation: This radical reacts with molecular oxygen (O₂) to form a peroxyl radical. This highly reactive species can then abstract a hydrogen atom from another diethanolamine molecule, creating a hydroperoxide and a new amine radical, thus propagating the chain.

• Decomposition & Product Formation: The hydroperoxides are unstable and decompose, leading to a cascade of products including imines, aldehydes (like glycolaldehyde), and other oxidized species.[6] These products can further react and polymerize, leading to the observed discoloration.

Q3: What specific factors accelerate the oxidation process?

Several factors can significantly increase the rate of degradation:

• Presence of Transition Metal Ions: Metal ions, particularly copper (Cu²⁺) and iron (Fe²⁺/Fe³⁺), are potent catalysts for oxidation.[4][7][8] They facilitate the formation of reactive oxygen species (ROS) and free radicals. Even trace amounts from glassware, spatulas, or impure solvents can have a significant effect.

• Elevated pH: While the hydrochloride salt form is more stable, preparing solutions in alkaline (high pH) buffers deprotonates the amine, making the lone pair of electrons on the nitrogen more available and thus more susceptible to oxidation.[9]

• Exposure to Light (Photo-oxidation): UV and even visible light can provide the energy to initiate radical formation.

• Increased Temperature: Higher temperatures increase the kinetic energy of molecules, accelerating the rate of all chemical reactions, including oxidation.[10][11]

• High Oxygen Concentration: The rate of aerobic degradation is directly related to the concentration of dissolved oxygen in the solution.

Q4: How can I monitor the extent of oxidation in my samples?

For routine lab work, two methods are particularly accessible:

• UV-Vis Spectrophotometry: As the solution oxidizes and turns yellow/brown, it will begin to absorb light in the visible range. You can monitor the increase in absorbance at a specific wavelength (e.g., 400-420 nm) over time as a simple, semi-quantitative measure of degradation.

• High-Performance Liquid Chromatography (HPLC): HPLC is a more precise method for quantifying the parent compound and its degradation products.[12][13] A reversed-phase method can separate the polar parent compound from its less polar degradation products. Some applications may require derivatization for detection if the compounds lack a strong chromophore.[9][12]

Part 2: Troubleshooting Guide

This section provides a quick-reference guide to diagnose and solve common issues related to the oxidation of 2,2'-Iminodiethanol hydrochloride solutions.

Problem	Potential Cause	Recommended Solution
Solution turns yellow/brown immediately or shortly after preparation.	1. High Dissolved Oxygen: The solvent (e.g., water, buffer) was saturated with air. 2. Metal Ion Contamination: Trace metals from glassware, stir bars, or reagents are catalyzing the reaction.	1. Deoxygenate Solvent: Before dissolving the compound, sparge the solvent with an inert gas like nitrogen or argon for 15-30 minutes. (See Protocol 1 ). 2. Use a Chelating Agent: Add a small amount of Ethylenediaminetetraacetic acid (EDTA) disodium salt (e.g., 0.01-0.1% w/v) to the solvent before adding the amine. EDTA will sequester catalytic metal ions.[4][5]
Solution is initially clear but discolors over time (hours to days).	1. Inadequate Storage: Exposure to ambient light and air during storage. 2. Inappropriate pH: The solution is prepared in a buffer with a pH that is too high (alkaline).	1. Proper Storage: Store solutions under an inert atmosphere (nitrogen or argon) in amber glass vials or bottles to protect from light. Store at reduced temperatures (2-8°C) to slow the reaction rate. 2. pH Control: Maintain a slightly acidic to neutral pH if the application allows. Alkanolamines are generally more stable at a lower pH.[9]
Inconsistent or poor results in downstream experiments.	Degradation of Active Compound: The concentration of 2,2'-Iminodiethanol hydrochloride is lower than expected due to oxidation, leading to unreliable results.	Prepare Fresh Solutions: For sensitive applications, always prepare solutions fresh before use from high-purity, solid starting material. Quantify Purity: If a stock solution must be used, verify its concentration and purity via a quantitative method like HPLC before critical experiments.

Part 3: Key Experimental Protocols & Methodologies

Protocol 1: Preparation of a Stabilized Solution under an Inert Atmosphere

This protocol describes the standard method for preparing an oxygen-free solution to minimize aerobic degradation.

Materials:

• 2,2'-Iminodiethanol hydrochloride (high purity grade)

• Solvent (e.g., HPLC-grade water, appropriate buffer)

• Ethylenediaminetetraacetic acid (EDTA), disodium salt (optional, but recommended)

• Volumetric flask or media bottle with a septum-compatible cap

• Nitrogen (N₂) or Argon (Ar) gas cylinder with a regulator and tubing

• Long sterile needle or sparging stone

• Short sterile needle (for gas outlet)

Procedure:

• Setup: Add the desired volume of solvent to your flask/bottle. If using, dissolve the EDTA (e.g., to a final concentration of 0.05%) in the solvent.

• Deoxygenation (Sparging): Insert the long needle (inlet) so its tip is below the solvent surface. Insert the short needle (outlet) just through the septum to act as a vent.

• Purge: Gently bubble the inert gas (N₂ or Ar) through the solvent for at least 15-30 minutes. A fine stream of bubbles is more effective than a rapid, forceful stream.

• Dissolve Compound: Briefly remove the septum cap, quickly add the pre-weighed 2,2'-Iminodiethanol hydrochloride, and immediately reseal the flask.

• Blanket: Remove the long sparging needle from the liquid but keep it in the headspace of the flask. Continue to gently flow the inert gas over the solution (blanketing) while it dissolves. Keep the outlet needle in place.

• Storage: Once dissolved, remove both needles and wrap the septum cap with parafilm. Store the solution in a dark, cold (2-8°C) environment.

Diagram: Inert Gas Sparging Workflow

This diagram illustrates the key steps for preparing an oxygen-free solution.

Caption: Workflow for preparing stabilized solutions.

Part 4: Understanding the Chemistry of Stabilization

The Role of Antioxidants and Chelators

Stabilizing amine solutions involves a multi-pronged approach targeting different stages of the oxidation cascade.

Stabilizer Type	Mechanism of Action	Examples	Typical Conc.
Chelating Agents	Sequester (bind) transition metal ions, preventing them from catalyzing the initial formation of free radicals.[4][5]	EDTA, DTPA	0.01 - 0.1%
Primary Antioxidants (Radical Scavengers)	Donate a hydrogen atom to reactive peroxyl radicals, terminating the chain reaction.[14] The antioxidant itself becomes a stable, non-propagating radical.	Hindered Phenols (e.g., BHT, BHA), Aromatic Amines[14][15]	0.01 - 0.2%
Secondary Antioxidants (Peroxide Decomposers)	Decompose hydroperoxides into non-radical, stable products, preventing them from breaking down into more reactive radicals.[16]	Phosphites, Thioesters	0.05 - 0.5%

Note: The selection of an antioxidant must be compatible with the final application and should be empirically tested.

Diagram: Oxidation & Mitigation Pathways

This diagram illustrates the points at which stabilizers intervene in the oxidation process.

Sources

• 1. Diethanolamine | C4H11NO2 | CID 8113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Degradation of diethanolamine solutions by carbonyl sulphide and carbon disulphide - UBC Library Open Collections [open.library.ubc.ca]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Microsome-mediated oxidation of N-nitrosodiethanolamine (NDELA), a bident carcinogen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. Catalytic Activity of Amino Acids-Metal Complexes in Oxidation Reactions [scirp.org]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. Mobile [my.chemius.net]
• 11. researchgate.net [researchgate.net]
• 12. Determination Method for Mono- and Diethanolamine in Workplace Air by High-performance Liquid Chromatography [jstage.jst.go.jp]
• 13. Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture; identification of degradation products, reaction mechanisms and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. longchangchemical.com [longchangchemical.com]
• 15. Amine Antioxidants Wholesale, Octylated Butylated Diphenylamine | Tintoll [uvabsorber.com]
• 16. stabilization-technologies.com [stabilization-technologies.com]

Reference Data & Comparative Studies

Comparative Stability and Performance Guide: Diethanolamine HCl vs. Ethanolamine HCl in Biopharmaceutical Applications

As a Senior Application Scientist, I frequently encounter formulation bottlenecks where the choice of buffering agent dictates the success or failure of a downstream assay. Alkanolamines—specifically Ethanolamine Hydrochloride (EA HCl) and Diethanolamine Hydrochloride (DEA HCl)—are indispensable in our toolkit. They provide robust alkaline buffering capacity, but their distinct chemical structures dictate vastly different stability profiles, degradation pathways, and regulatory considerations.

This guide deconstructs the mechanistic differences between EA HCl and DEA HCl, providing actionable, empirically grounded protocols for their deployment in protein extraction and diagnostic formulations.

Structural Causality and Stability Dynamics

The stability of an alkanolamine buffer is intrinsically linked to its degree of substitution, which governs its reactivity, hygroscopicity, and susceptibility to specific degradation pathways.

Ethanolamine HCl (EA HCl) As a primary amine containing a single ethanol group, EA HCl is highly reactive and exceptionally hygroscopic (1)[1]. Atmospheric moisture uptake can rapidly alter its effective molarity and pH, necessitating stringent storage below +30°C in desiccated environments to maintain formulation integrity (2)[2]. In biological matrices, EA HCl acts as a carbon and nitrogen source and is susceptible to specific enzymatic degradation; ethanolamine-ammonia lyase catalyzes its breakdown into acetaldehyde and ammonia (3)[3]. Despite these vulnerabilities, its pKa of 9.5 makes it an elite choice for alkaline protein extraction, as it efficiently solubilizes challenging cellular compartments while maintaining native protein conformation (4)[4].

Diethanolamine HCl (DEA HCl) Featuring two ethanol groups, this secondary amine offers superior solubility and acts as a potent phosphate acceptor. This mechanistic trait makes it the gold standard for alkaline phosphatase diagnostic assays, where it is often utilized at a highly alkaline pH of 9.8 to drive enzymatic transphosphorylation (5)[5]. However, its secondary amine structure introduces a critical stability vulnerability: susceptibility to N-nitrosation. In the presence of nitrosating agents (e.g., nitrites from raw material impurities or atmospheric

), DEA HCl can form N-nitrosodiethanolamine (NDELA), a known carcinogen (6)[6]. Consequently, while chemically stable at room temperature (7)[7], its use requires rigorous raw material screening to prevent nitrosamine formation.

Comparative Quantitative Data

To facilitate objective selection, the physicochemical and stability parameters of both compounds are summarized below.

Parameter	Ethanolamine HCl (EA HCl)	Diethanolamine HCl (DEA HCl)
Chemical Structure	Primary Amine ( )	Secondary Amine ( )
Molecular Weight	97.54 g/mol ()	141.60 g/mol
pKa (at 25°C)	9.5 ()	~8.9 - 9.0
Optimal Buffering Range	pH 9.0 – 10.5 (4)[4]	pH 8.5 – 10.0 (Often formulated at pH 9.8) (5)[5]
Hygroscopicity	Very High (Requires strict moisture control) (2)[2]	Moderate
Primary Degradation Pathway	Enzymatic cleavage (lyase) to acetaldehyde (3)[3]	N-nitrosation to nitrosamines; Oxidative cleavage (6)[6]
Primary Application	Protein extraction buffers, cell culture media (4)[4]	Diagnostic assay buffers (e.g., Alkaline Phosphatase) (5)[5]

Mechanistic Workflows and Visualizations

Chemical degradation pathways and stability mitigation for EA-HCl and DEA-HCl.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies incorporate built-in validation steps to confirm that the buffer maintains its functional parameters without degrading the target analytes.

Protocol 1: Optimizing EA-HCl Concentration for Protein Extraction

Causality : The alkaline environment provided by EA HCl (pH 9.5) disrupts lipid bilayers and solubilizes membrane-bound proteins. However, excessive concentrations can denature target proteins. This protocol empirically determines the optimal balance (4)[4].

Step-by-Step Methodology :

• Stock Preparation : Dissolve 97.54 g of high-purity EA HCl in 800 mL of nuclease-free water to create a 1 M stock. Adjust to exactly pH 9.5 using concentrated NaOH, monitoring continuously with a calibrated pH meter. Bring the final volume to 1 L and sterilize by filtering through a 0.22 µm filter (4)[4]. Store at 4°C.

• Buffer Matrix Assembly : Prepare a titration series of extraction buffers containing 50 mM, 100 mM, and 200 mM EA HCl, supplemented with 150 mM NaCl (from a 5 M stock) to maintain physiological ionic strength.

• Lysis and Homogenization : Suspend the cell pellet in the respective extraction buffers (1:10 w/v ratio). Homogenize on ice using a Dounce homogenizer (20 strokes) to prevent thermal degradation.

• Clarification : Centrifuge the lysates at 14,000 x g for 20 minutes at 4°C to pellet insoluble cellular debris.

• Self-Validation (Stability & Yield) :

  • Yield: Quantify the soluble protein in the supernatant using a standard BCA Assay.

  • Integrity (The Control): Analyze the supernatant via Differential Scanning Calorimetry (DSC). A shift in the melting temperature (

    ) or the presence of aggregation peaks indicates that the specific EA HCl concentration is compromising protein stability. Select the concentration that maximizes yield while strictly maintaining the native baseline.

Self-validating workflow for optimizing alkanolamine buffer concentration in extractions.

Protocol 2: Accelerated Stability and Degradation Assay for DEA-HCl Diagnostic Buffers

Causality : DEA HCl buffers used in diagnostic kits (e.g., Histamine-alkaline phosphatase conjugates) must maintain a precise pH (9.8) over long shelf lives (5)[5]. This assay forces degradation to identify the formulation's failure point regarding nitrosamine formation and pH drift.

Step-by-Step Methodology :

• Formulation : Prepare a 1 M DEA HCl buffer, adjusted to pH 9.8. Divide into two cohorts: Cohort A (Control) and Cohort B (Spiked with 10 µM sodium nitrite to simulate raw material contamination).

• Accelerated Aging : Incubate both cohorts in sealed amber vials at 40°C and 75% Relative Humidity (RH) for 14 days.

• Longitudinal Sampling : Extract 1 mL aliquots at Days 0, 7, and 14.

• Analytical Validation :

  • pH Drift: Measure the pH of each aliquot at 25°C. A drop >0.2 pH units indicates oxidative degradation of the amine.

  • Nitrosamine Quantification: Analyze the aliquots via LC-MS/MS targeting the N-nitrosodiethanolamine (NDELA) transition.

• Interpretation : If Cohort B shows logarithmic NDELA generation, the raw DEA HCl must be strictly vetted for nitrite absence, or an ascorbic acid scavenger must be integrated into the final formulation to block the nitrosation pathway (6)[6].

References

• Source: moumoujus.
• Source: benchchem.
• Source: sigmaaldrich.
• Source: beckmancoulter.
• GREEN Diethanolamine (DEA)
• Understanding the Difference Between Monoethanolamine, Diethanolamine, and Triethanolamine - Rock Chemicals, Inc.
• Source: chemicalbook.
• Ethanolamine hydrochloride, 2002-24-6, High-Quality, E6133, Sigma-Aldrich (Properties)

Sources

• 1. rockchemicalsinc.com [rockchemicalsinc.com]
• 2. moumoujus.com [moumoujus.com]
• 3. Ethanolamin -hydrochlorid ≥99.0% | Sigma-Aldrich [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. beckmancoulter.com [beckmancoulter.com]
• 6. cir-safety.org [cir-safety.org]
• 7. chemicalbook.com [chemicalbook.com]

Validation of Diethanolamine Hydrochloride Purity: A Comparative Guide to Titration Methodologies

Diethanolamine hydrochloride (DEA·HCl) is a critical intermediate, buffering agent, and counterion utilized extensively in drug development and pharmaceutical formulations. Because its purity directly impacts the stability and toxicity profiles of active pharmaceutical ingredients (APIs), rigorous analytical validation is non-negotiable.

As a Senior Application Scientist, I have found that relying on a single analytical method for salt-based intermediates often leaves critical blind spots. For instance, if DEA·HCl degrades via volatilization of the free amine, a chloride-only assay will falsely report high purity. To establish a self-validating system , we must exploit the dual-nature of the

molecule by employing orthogonal titration methods: targeting the amine moiety and the chloride moiety independently.

This guide objectively compares the performance of Non-Aqueous Acid-Base Titration against Argentometric Titration, providing the mechanistic causality behind each experimental choice to ensure absolute scientific integrity.

Methodological Landscape: Comparing the Alternatives

When validating DEA·HCl, analysts typically choose between titrimetric methods and chromatographic alternatives (like Ion Chromatography). While chromatography offers high sensitivity for trace impurities, titration remains the gold standard for absolute purity assays (assaying >95% content) due to its unmatched precision, lower cost, and direct stoichiometric traceability[1].

Table 1: Comparative Performance of Purity Validation Methods

Parameter	Non-Aqueous Titration	Argentometric Titration	Ion Chromatography (IC)
Target Analyte	Secondary Amine ( )	Chloride Ion ( )	Both (via separate runs)
Accuracy (Recovery)	99.0% - 101.0%	99.5% - 100.5%	98.0% - 102.0%
Precision (RSD)	< 0.5%	< 0.3%	< 1.0%
Execution Time	~15 mins / sample	~10 mins / sample	~30-45 mins / sample
Reagent Toxicity	High ( , )	Moderate ( )	Low (Aqueous buffers)
Primary Utility	Pharmacopeial standard assay	Orthogonal cross-validation	Trace impurity profiling

Mechanistic Causality: The "Why" Behind the Chemistry

To trust a protocol, one must understand its underlying chemical mechanics.

Why Non-Aqueous Conditions for the Amine?

In aqueous solutions, water acts as a leveling solvent. It competes with the weak secondary amine of DEA for protons, making the endpoint indistinguishable[2]. By shifting to a protogenic solvent like glacial acetic acid, we eliminate water's interference. Furthermore, the titrant—perchloric acid (

)—reacts with acetic acid to form the highly reactive acidium ion ( ), which guarantees a sharp, distinct voltage jump at the equivalence point[3].

The Role of Mercuric Acetate

DEA·HCl is a hydrochloride salt. During non-aqueous titration, the chloride ion (

) acts as a weak proton acceptor, which severely blurs the potentiometric endpoint. To solve this, we introduce Mercuric Acetate ( ). Causality: Mercuric acetate reacts with the chloride ions to form undissociated mercuric chloride ( ), simultaneously releasing acetate ions. Because acetate is a strong base in glacial acetic acid, it is easily and sharply titrated by perchloric acid[2].

The Role of Polyvinyl Alcohol in Argentometry

In the argentometric assay, silver nitrate (

) precipitates the chloride as Silver Chloride ( ). Causality: At high concentrations, tends to agglomerate and coat the silver ring of the potentiometric electrode, causing sluggish and inaccurate readings. The addition of Polyvinyl Alcohol (PVA) acts as a protective colloid, preventing agglomeration and keeping the electrode surface clean for a rapid, precise response[4].

Experimental Workflows: Self-Validating Protocols

A protocol is only as trustworthy as its internal controls. The following workflows are designed as a self-validating system : the titrants are standardized against primary reference materials, solvent blanks are subtracted, and the final purity values from Protocol A and Protocol B must agree within

.

Protocol A: Non-Aqueous Potentiometric Titration (Amine Assay)

• Titrant Standardization: Standardize 0.1 M Perchloric Acid (

  ) in glacial acetic acid against primary standard Potassium Hydrogen Phthalate (KHP).

• Sample Preparation: Accurately weigh ~0.15 g of the DEA·HCl sample into a dry 100 mL titration beaker.

• Halide Masking: Add 10 mL of 5% Mercuric Acetate solution (prepared in glacial acetic acid). Stir gently for 2 minutes to ensure complete conversion of the chloride to

  .

• Solvent Addition: Add 40 mL of anhydrous glacial acetic acid to the beaker.

• Titration: Titrate potentiometrically using a glass pH electrode specifically adapted for non-aqueous media (e.g., filled with LiCl in ethanol)[3].

• Blank Correction: Perform a blank titration omitting the DEA·HCl. Subtract the blank volume from the sample volume to calculate the absolute amine purity.

Protocol B: Argentometric Potentiometric Titration (Chloride Assay)

• Titrant Standardization: Standardize 0.1 M Silver Nitrate (

  ) against primary standard Sodium Chloride ( ).

• Sample Preparation: Accurately weigh ~0.15 g of DEA·HCl and dissolve completely in 50 mL of distilled water.

• Acidification & Modification: Add 1 mL of 4 M Nitric Acid (

  ) to prevent the precipitation of interfering silver carbonates. Add 1 mL of 0.5% Polyvinyl Alcohol (PVA) solution to prevent agglomeration[4].

• Titration: Titrate potentiometrically using a combined Silver/Silver Chloride (Ag/AgCl) electrode.

• Blank Correction: Perform a blank titration using the water,

  , and PVA matrix. Calculate the absolute chloride purity based on the corrected titrant volume.

Orthogonal Validation Workflow

To achieve absolute certainty in drug development, the results of Protocol A and Protocol B are cross-referenced. If the DEA·HCl is perfectly intact, both calculated purities will align. A discrepancy indicates either free-amine volatilization, excess HCl gas trapped in the crystal lattice, or external halide contamination.

Orthogonal validation workflow for DEA·HCl utilizing dual-moiety titration.

References

• Semester –I UNIT 2(b): Non-aqueous Titration Source: HNS Group of Colleges URL:[Link]

• Nonaqueous titration of weak bases with perchloric acid Source: Metrohm Application Note (LCMS.cz) URL:[Link]

• Titration of Chloride (Application Note XA00123) Source: YSI (A Xylem Brand) URL:[Link]

Sources

• 1. Diethanolamine Hydrochloride | 14426-21-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. hnsgroupofcolleges.org [hnsgroupofcolleges.org]
• 3. lcms.cz [lcms.cz]
• 4. ysi.com [ysi.com]

FTIR spectral identification of pure Diethanolamine hydrochloride

As a Senior Application Scientist in analytical chemistry, I frequently consult with drug development professionals and materials scientists who need to definitively distinguish between free base alkanolamines and their salt forms. Diethanolamine (DEA) is a ubiquitous intermediate, but its hygroscopic and viscous nature often necessitates its conversion into Diethanolamine hydrochloride (DEA-HCl)—a stable, highly water-soluble crystalline solid[1].

When analyzing these compounds, Fourier Transform Infrared (FTIR) spectroscopy is not just a qualitative tool; it is a mechanistic window into the molecule's hydrogen-bonding network and electronic environment. This guide provides an in-depth, objective comparison of the FTIR spectral identification of pure DEA-HCl against its free base and alternative alkanolamine salts, backed by causal explanations and self-validating experimental protocols.

Mechanistic Principles: Why the Spectra Diverge

To accurately interpret the FTIR spectrum of DEA-HCl, one must understand the causality behind the spectral shifts that occur upon protonation. The transition from Diethanolamine (a secondary amine) to Diethanolamine hydrochloride (a secondary ammonium salt) fundamentally alters the molecule's vibrational modes:

• The N-H Stretching Shift (The Ammonium Effect): In the free base (DEA), the secondary amine exhibits a relatively sharp N-H stretching band around 3280 cm⁻¹, which often overlaps with the broad O-H stretch[2]. However, upon protonation to form the ammonium cation (

  ) in DEA-HCl, this band undergoes a massive shift. The N-H⁺ stretch broadens significantly and drops into the 2500 – 3000 cm⁻¹ region[3]. This is caused by Fermi resonance and the strong hydrogen-bonding interactions between the ammonium proton and the chloride counter-ion[4].

• Inductive Effects on C-O and C-N Bonds: The positive charge on the nitrogen atom in DEA-HCl exerts an electron-withdrawing inductive effect down the aliphatic chain. This slightly stiffens the adjacent C-N and C-O bonds, shifting their stretching frequencies to slightly higher wavenumbers compared to the free base.

• N-H In-Plane Bending: The formation of the secondary ammonium salt introduces a strong, characteristic N-H in-plane scissoring vibration between 1580 – 1600 cm⁻¹ , a peak that is entirely absent in tertiary amine salts (like Triethanolamine hydrochloride) and significantly weaker/shifted in the free base[5].

Quantitative Spectral Comparison

The table below summarizes the critical diagnostic bands used to differentiate DEA-HCl from its free base (DEA) and a common alternative, Triethanolamine hydrochloride (TEA-HCl).

Spectral Region	Diethanolamine (Free Base)	Diethanolamine HCl (DEA-HCl)	Triethanolamine HCl (TEA-HCl)	Mechanistic Causality
O-H Stretch	3280 – 3350 cm⁻¹ (Broad)	3350 – 3400 cm⁻¹ (Broad)	3350 – 3380 cm⁻¹ (Broad)	Disruption of free-base intermolecular H-bonds upon protonation shifts the O-H band slightly higher.
N-H Stretch	~3280 cm⁻¹ (Sharp, overlaps O-H)	2700 – 3000 cm⁻¹ (Broad, multi-peak)	N/A (Tertiary ammonium is ~2400-2700 cm⁻¹)	Protonation to ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> induces Fermi resonance, drastically shifting N-H stretching to lower wavenumbers[3].
C-H Stretch	2850 – 2950 cm⁻¹	2850 – 2950 cm⁻¹ (Buried in N-H⁺)	2880 – 2950 cm⁻¹	Aliphatic backbone vibrations remain largely unaffected but are obscured by the broad ammonium band in salts.
N-H Bending	~1450 cm⁻¹	1580 – 1600 cm⁻¹ (Strong)	N/A	Secondary ammonium cations exhibit strong in-plane scissoring vibrations absent in tertiary salts.
C-O Stretch	~1050 cm⁻¹	1060 – 1080 cm⁻¹	1030 – 1070 cm⁻¹	Inductive electron withdrawal by the protonated amine slightly stiffens the C-O bond.

Self-Validating Experimental Protocol: ATR-FTIR Analysis

To ensure trustworthiness and reproducibility, the following protocol utilizes Attenuated Total Reflectance (ATR) FTIR. Why ATR over KBr pellets? KBr is highly hygroscopic. Absorbed moisture in a KBr pellet will introduce artifactual O-H stretching bands around 3400 cm⁻¹ and 1630 cm⁻¹ (water bending), which directly interfere with the critical diagnostic regions of alkanolamines. A diamond ATR crystal provides a moisture-free, self-validating background.

Step 1: Instrument Verification

• Run a standard polystyrene calibration film. Verify that the reference peaks at 3027 cm⁻¹, 1601 cm⁻¹, and 906 cm⁻¹ are accurate within ±1 cm⁻¹. This validates the interferometer's laser alignment.

Step 2: Background Acquisition

• Clean the diamond ATR crystal with MS-grade isopropanol and allow it to evaporate completely.

• Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) against ambient air.

• Self-Validation Check: Ensure the background eliminates atmospheric

  and (2350 cm⁻¹) interferences, which can mask the 2500-3000 cm⁻¹ ammonium region[4].

Step 3: Sample Application

• Transfer 2–5 mg of pure, desiccated DEA-HCl crystalline powder onto the center of the ATR crystal[6].

• Engage the pressure anvil until the clutch clicks.

• Causality: Consistent, high pressure ensures intimate contact between the rigid crystal and the solid sample, preventing the Christiansen effect (asymmetric peak distortion due to refractive index anomalies).

Step 4: Spectral Acquisition & Processing

• Acquire the sample spectrum (32–64 scans, 4000 to 400 cm⁻¹).

• Apply an ATR correction algorithm to compensate for the wavelength-dependent depth of penetration (penetration depth increases at lower wavenumbers).

• Validation Check: Inspect the baseline between 4000–3800 cm⁻¹. If the O-H region (>3300 cm⁻¹) shows excessive broadening trailing into the baseline, the sample has absorbed atmospheric moisture. Abort, dry the sample in a vacuum desiccator, and repeat.

Spectral Identification Workflow

The following diagram maps the logical decision tree used to differentiate DEA-HCl from its free base and other alkanolamine derivatives based on the acquired FTIR data.

Figure 1: Logical workflow for the FTIR spectral differentiation of Diethanolamine and its HCl salt.

Conclusion for Drug Development Professionals

For formulation and synthesis workflows, confirming the exact salt form of an excipient or intermediate is non-negotiable. Relying solely on the O-H stretch is a common pitfall when analyzing alkanolamines. By focusing on the 2700–3000 cm⁻¹ N-H⁺ stretching region and the 1580–1600 cm⁻¹ N-H bending region , researchers can definitively identify pure Diethanolamine hydrochloride and rule out the presence of unreacted free base or tertiary amine byproducts.

References

• PubChem . "Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946". National Center for Biotechnology Information. Available at:[Link]

• NIST Chemistry WebBook . "Diethanolamine IR Spectrum". National Institute of Standards and Technology. Available at:[Link]

• Cankaya University . "Vibrational Frequencies and Structural Determination of Triethanolamine and Diethanolamine". NTST08. Available at: [Link]

• National Institutes of Health (PMC) . "Use of ATR-FTIR Spectroscopy and Chemometrics for the Variation of Active Components". PMC8912345. Available at:[Link]

• University of Glasgow Theses . "Amine hydrochloride salts: a problem in polyurethane synthesis". Gibson, Emma K. (2007). Available at:[Link]

Sources

• 1. Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ntst08.cankaya.edu.tr [ntst08.cankaya.edu.tr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Use of ATR-FTIR Spectroscopy and Chemometrics for the Variation of Active Components in Different Harvesting Periods of Lonicera japonica - PMC [pmc.ncbi.nlm.nih.gov]
• 5. theses.gla.ac.uk [theses.gla.ac.uk]
• 6. Diethanolamine [webbook.nist.gov]

Technical Guide: Diethanolamine HCl vs. Carbonate Buffers in Immunoassay (ELISA)

Executive Summary

In the development of high-sensitivity Enzyme-Linked Immunosorbent Assays (ELISA), buffer selection is not merely a matter of pH control; it is a critical determinant of catalytic efficiency. While Carbonate/Bicarbonate buffers (pH 9.6) remain the industry standard for the adsorption (coating) of proteins onto microtiter plates, they are suboptimal for the detection phase involving Alkaline Phosphatase (AP).

Diethanolamine (DEA) HCl , acting as a transphosphorylating buffer, significantly enhances the turnover rate of the substrate p-Nitrophenyl Phosphate (pNPP) compared to inert buffers like carbonate. This guide details the mechanistic advantages of DEA, provides comparative performance data, and outlines a self-validating protocol for its preparation and use.

Mechanistic Foundation: Transphosphorylation vs. Hydrolysis

The superiority of DEA over carbonate lies in the catalytic mechanism of Alkaline Phosphatase. AP hydrolyzes phosphate esters, but the rate-limiting step in simple buffers (like carbonate) is often the dissociation of the covalently bound phosphate group from the enzyme's active site (E-P).

Carbonate Buffer (Inert Mechanism)

In carbonate buffers, the reaction relies on water to hydrolyze the phospho-enzyme intermediate. This process is relatively slow and susceptible to product inhibition by inorganic phosphate (

).

Diethanolamine Buffer (Transphosphorylation)

DEA is an amino alcohol that acts as a phosphate acceptor. It nucleophilically attacks the phospho-enzyme intermediate, facilitating the release of the phosphate group more rapidly than water. This "transphosphorylation" bypasses the rate-limiting hydrolysis step.

Pathway Visualization

The following diagram illustrates the kinetic bypass provided by DEA.

Caption: Kinetic pathway comparison. The DEA pathway (green) accelerates the regeneration of free enzyme (E) by accepting the phosphate group, whereas the Carbonate pathway (red) relies on slower hydrolysis.

Performance Comparison

The following data summarizes the operational differences between using Carbonate vs. DEA buffers specifically for the substrate incubation step (pNPP).

Feature	Carbonate Buffer (50mM, pH 9.6)	Diethanolamine HCl (1M, pH 9.8)	Impact on Assay
Reaction Mechanism	Hydrolysis (Inert)	Transphosphorylation (Active)	DEA yields 2-5x higher signal/min [1].
Sensitivity	Moderate	High	DEA detects lower analyte concentrations.
Linear Dynamic Range	Limited by product inhibition ( )	Extended	DEA-Phosphate does not inhibit AP as strongly as .
Buffer Capacity	Low at pH > 10	High at pH 9.8	DEA maintains optimal pH despite acidic products.
Stability (Reagent)	High (Inorganic salts)	Moderate (Organic amine)	DEA oxidizes/yellows over time if not stored properly.

Critical Insight: While Carbonate is the superior coating buffer due to its ability to expose hydrophobic regions of antibodies for plate binding, it should never be used for the AP substrate step in high-sensitivity assays.

Experimental Protocols

Protocol A: Preparation of Diethanolamine (DEA) Substrate Buffer

Use this buffer for the final detection step with pNPP.

Reagents:

• Diethanolamine (Liquid base or crystalline solid)[1]

• Magnesium Chloride (

  )

• Hydrochloric Acid (HCl), concentrated

• Sodium Azide (

  ) - Optional preservative

Step-by-Step Methodology:

• Dissolution: Dissolve 97 mL (approx. 105 g) of Diethanolamine liquid (or equivalent solid weight) in 800 mL of high-purity deionized water (18.2 MΩ).

• Cofactor Addition: Add 100 mg

  . Magnesium is a required cofactor for Alkaline Phosphatase structural integrity.

• pH Adjustment (The "HCl" Step):

  • Place the beaker on a magnetic stirrer with a calibrated pH meter.

  • Slowly add concentrated HCl. The reaction is exothermic; allow the solution to cool if it becomes warm, as pH is temperature-dependent.

  • Adjust pH to 9.8 at 25°C.

  • Note: The high pH is essential for AP activity, but DEA provides the buffering capacity to hold this against CO2 absorption.

• Final Volume: Adjust volume to 1.0 L with deionized water.

• Storage: Store in a dark (amber) bottle at 4°C. Discard if the solution turns yellow (oxidation).

Protocol B: Comparative Assay Workflow

To validate the advantage of DEA in your specific assay, run this side-by-side comparison.

• Coat: Coat a 96-well microplate with Capture Antibody (1 µg/mL) in Carbonate/Bicarbonate Buffer (pH 9.6) overnight at 4°C. Wash 3x.

• Block: Block with 1% BSA in PBS for 2 hours. Wash 3x.

• Analyte: Add serial dilutions of standard antigen. Incubate 1 hour. Wash 3x.

• Detection: Add AP-conjugated Detection Antibody. Incubate 1 hour. Wash 4x (thorough washing is crucial to remove unbound conjugate).

• Substrate Reaction (The Variable):

  • Set A (Control): Add pNPP (1 mg/mL) dissolved in Carbonate Buffer.

  • Set B (Test): Add pNPP (1 mg/mL) dissolved in DEA HCl Buffer .

• Read: Measure Absorbance at 405 nm every 5 minutes for 30 minutes (Kinetic Mode).

Expected Result: The slope (mOD/min) of Set B (DEA) should be approximately 2.5x to 5x steeper than Set A, resulting in a significantly lower Limit of Detection (LOD).

Troubleshooting & Optimization

High Background (NSB)

DEA is a potent enhancer. If your background signal (Blank) is high (>0.1 OD), it is often because DEA amplifies the signal of non-specifically bound AP-conjugate that Carbonate would have missed.

• Solution: Increase washing stringency (add 0.05% Tween-20 to wash buffer) rather than abandoning DEA.

"Yellowing" of Buffer

DEA is susceptible to oxidation, forming impurities that can inhibit the enzyme or increase background absorbance.

• Validation: Measure the OD of the buffer alone at 405 nm. If OD > 0.05, discard and prepare fresh.

Stopping the Reaction

Unlike HRP reactions stopped with sulfuric acid, AP reactions in DEA are typically stopped with 3N NaOH or 0.1M EDTA .

• Caution: Strong acid causes pNPP to become colorless. You must keep the pH alkaline to read the p-Nitrophenol product.[2]

References

• McComb, R. B., & Bowers, G. N. (1972). Study of optimum buffer conditions for measuring alkaline phosphatase activity in human serum. Clinical Chemistry.[3] Link

• Thermo Fisher Scientific. (n.d.). ELISA Substrates and Buffers Guide. Retrieved from thermofisher.com. Link

• Sigma-Aldrich. (n.d.). Alkaline Phosphatase Diethanolamine Detection Kit Protocol. Retrieved from sigmaaldrich.com. Link

• Mabtech. (2022). Step-by-step guide to ELISA. Retrieved from mabtech.com. Link

Sources

• 1. nj.gov [nj.gov]
• 2. researchgate.net [researchgate.net]
• 3. reckondiagnostics.com [reckondiagnostics.com]

A Senior Application Scientist's Guide to the Comparative in Vitro Toxicity of Diethanolamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Editorial Foreword

In the landscape of pharmaceutical formulation and development, the selection of excipients is a critical decision, balancing efficacy with safety. Diethanolamine hydrochloride (DEA-HCl) and its alternatives, such as monoethanolamine hydrochloride (MEA-HCl) and triethanolamine hydrochloride (TEA-HCl), are frequently employed as counter-ions or pH-adjusting agents. While their utility is well-established, a comprehensive understanding of their comparative cytotoxicity is paramount for informed formulation strategies.

Mechanistic Insights into Ethanolamine-Induced Cytotoxicity

The toxicity of ethanolamines, particularly diethanolamine (DEA), is not a simple matter of acute cell lysis. The primary mechanism of DEA-induced toxicity is more insidious, involving the disruption of essential cellular metabolic pathways.

Choline Deficiency: The Central Hypothesis

The prevailing theory behind DEA's toxicity is its ability to induce a state of choline deficiency within the cell.[1][2] Choline is a vital nutrient, serving as a precursor for the synthesis of phosphatidylcholine, a major component of cell membranes, and acetylcholine, a key neurotransmitter.

DEA's structural similarity to choline allows it to competitively inhibit choline uptake by the cell.[3] This disruption has several downstream consequences:

• Altered Membrane Integrity: Reduced phosphatidylcholine synthesis can compromise the structural integrity and function of cellular membranes.

• Induction of Apoptosis: Choline deficiency is a known trigger for programmed cell death, or apoptosis.[3][4]

Apoptosis: The Pathway to Cell Death

DEA exposure has been shown to induce apoptosis in various cell types, including fetal mouse hippocampal cells.[4] This process is a controlled, energy-dependent cascade of molecular events that leads to the dismantling of the cell from within, avoiding the inflammatory response associated with necrosis. Key markers of apoptosis include:

• Caspase Activation: A family of proteases that execute the apoptotic program.

• DNA Fragmentation: The cleavage of genomic DNA into characteristic ladder patterns.

• Phosphatidylserine (PS) Externalization: The flipping of PS from the inner to the outer leaflet of the plasma membrane, signaling for phagocytosis.

The induction of apoptosis by DEA is a critical consideration, as it suggests a more subtle, yet potent, mechanism of toxicity than simple membrane disruption.

Comparative Toxicity Profile: A Qualitative Assessment

• Diethanolamine (DEA): Generally considered the most toxic of the three, primarily due to its potent inhibition of choline uptake and subsequent induction of apoptosis.[5][6]

• Monoethanolamine (MEA): While still capable of causing irritation, it is generally considered less toxic than DEA.[5]

• Triethanolamine (TEA): Considered the least toxic of the three, with a lower potential for skin irritation and systemic toxicity.[5][7]

It is crucial to note that these are general trends, and the specific cytotoxicity of the hydrochloride salts can vary depending on the cell line and experimental conditions. Therefore, generating cell line-specific IC50 data is essential for accurate risk assessment.

Experimental Workflows for Comparative Cytotoxicity Assessment

To empower researchers to generate their own comparative data, this section provides detailed, step-by-step protocols for key cytotoxicity and apoptosis assays.

Experimental Workflow Overview

The following diagram illustrates a comprehensive workflow for the comparative cytotoxicity assessment of DEA-HCl, MEA-HCl, and TEA-HCl.

Caption: A comprehensive workflow for assessing the comparative cytotoxicity of ethanolamine hydrochlorides.

Cell Viability Assessment: The MTT Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells (e.g., HeLa, HepG2, Jurkat) into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of DEA-HCl, MEA-HCl, and TEA-HCl in a suitable vehicle (e.g., sterile water or PBS). Remove the culture medium and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well.

• Absorbance Measurement: Gently shake the plate to dissolve the formazan crystals and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and determine the IC50 value.

Cell Membrane Integrity: The LDH Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells into the culture medium.

Principle: LDH is a stable cytoplasmic enzyme that is released upon cell lysis. The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product. The amount of formazan is proportional to the amount of LDH released and, therefore, to the number of damaged cells.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include wells for a positive control (cells treated with a lysis buffer to achieve maximum LDH release).

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (containing the substrate and cofactor) to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity for each concentration relative to the positive and negative controls.

Apoptosis Detection: Annexin V/Propidium Iodide Staining

This flow cytometry-based assay allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle:

• Annexin V: A protein that has a high affinity for phosphatidylserine (PS). In early apoptosis, PS is translocated from the inner to the outer leaflet of the plasma membrane, where it can be bound by fluorescently labeled Annexin V.

• Propidium Iodide (PI): A fluorescent nucleic acid stain that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Protocol:

• Cell Seeding and Treatment: Seed cells in a suitable format (e.g., 6-well plates) and treat with the compounds for the desired time.

• Cell Harvesting: Harvest the cells (including any floating cells in the supernatant) and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add fluorescently labeled Annexin V and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive (less common).

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis and necrosis induced by the compounds.

Illustrative Signaling Pathway: DEA-Induced Apoptosis

The following diagram illustrates the proposed signaling pathway for diethanolamine-induced apoptosis, highlighting the central role of choline deficiency.

Caption: Proposed mechanism of Diethanolamine (DEA)-induced apoptosis via inhibition of choline uptake.

Conclusion and Future Directions

This guide provides a framework for understanding and evaluating the comparative in vitro toxicity of Diethanolamine hydrochloride and its alternatives. While a definitive quantitative ranking awaits direct comparative studies, the established mechanisms of toxicity strongly suggest a hierarchy with DEA-HCl being the most cytotoxic, followed by MEA-HCl and then TEA-HCl.

The provided experimental protocols offer a robust starting point for any laboratory to generate the necessary data to make informed decisions in drug formulation and development. By systematically applying these assays, researchers can build a comprehensive and quantitative understanding of the cytotoxic potential of these widely used excipients, ensuring the development of safer and more effective pharmaceutical products. Future research should focus on generating and publishing direct comparative IC50 data across a wide range of cell lines to fill the current knowledge gap.

References

• Craciunescu, C. N., Wu, R., & Zeisel, S. H. (2006). Diethanolamine alters neurogenesis and induces apoptosis in fetal mouse hippocampus. The FASEB journal, 20(10), 1635-1640.
• Lehman-McKeeman, L. D., & Gamsky, E. A. (2000). Diethanolamine-induced morphologic transformation in Syrian hamster embryo cells is prevented by choline. Toxicological sciences, 55(2), 329-336.
• Knaak, J. B., Leung, H. W., Stott, W. T., Busch, J., & Bilsky, J. (1997). Toxicology of mono-, di-, and triethanolamine.
• National Toxicology Program. (1999). NTP TR-478: Toxicology and Carcinogenesis Studies of Diethanolamine (CAS No. 111-42-2) in F344/N Rats and B6C3F1 Mice (Dermal Studies).
• Stott, W. T., Bartels, M. J., Brzak, K. A., Mar, M. H., Markham, D. A., Thornton, C. M., & Zeisel, S. H. (2000). Potential mechanisms of tumorigenic action of diethanolamine in mice. Toxicology letters, 114(1-3), 67-75.
• Mathews, J. M., Garner, C. E., & Black, S. L. (1997). Diethanolamine absorption, metabolism, and disposition in rats and mice. Drug metabolism and disposition, 25(9), 1121-1128.
• Melnick, R. L., Mahler, J., Bucher, J. R., Thompson, M., Hejtmancik, M., Ryan, M. J., & Mezza, L. E. (1994). Toxicity of diethanolamine. 1. Drinking water and dermal application exposures in F344 rats. Journal of applied toxicology, 14(1), 1-9.
• Leung, H. W., Kamendulis, L. M., & Stott, W. T. (2005). Review of the carcinogenic activity of diethanolamine and evidence of choline deficiency as a plausible mode of action. Regulatory toxicology and pharmacology, 43(3), 260-271.
• Niculescu, M. D., Craciunescu, C. N., & Zeisel, S. H. (2007). Diethanolamine alters proliferation and choline metabolism in mouse neural precursor cells. Toxicological sciences, 96(2), 321-326.
• Cosmetic Ingredient Review. (1983). Final report on the safety assessment of triethanolamine, diethanolamine, and monoethanolamine. Journal of the American College of Toxicology, 2(7), 183-235.

Sources

• 1. pharmacophorejournal.com [pharmacophorejournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Diethanolamine alters proliferation and choline metabolism in mouse neural precursor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of the Potential of Triethanolamine to Alter Hepatic Choline Levels in Female B6C3F1 Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Buffer Selection: A Cost-Benefit Analysis of Diethanolamine HCl vs. Proprietary Buffers

In the intricate world of biological research and pharmaceutical development, the seemingly mundane choice of a buffer can have profound consequences on experimental outcomes, timelines, and budgets. A buffer's primary role is to maintain a stable pH, yet its components can interact with your system in subtle and significant ways. This guide provides an in-depth, evidence-based comparison between a common, economical choice—Diethanolamine HCl (DEA HCl)—and the more expensive, but often more reliable, proprietary zwitterionic buffers, commonly known as "Good's buffers."[1][2]

Our objective is to move beyond simple cost-per-gram comparisons and delve into a comprehensive cost-benefit analysis. We will explore the critical physicochemical properties, performance in key applications, and the "hidden costs" associated with each choice. This guide is designed for the discerning researcher who understands that the true cost of an experiment is not just the sum of its reagents, but the value of the data it produces.

Physicochemical Properties: The Foundation of Performance

The ideal buffer is an inert spectator in your experiment, silently maintaining pH without participating in the reaction.[3] However, no buffer is truly inert.[3][4] Understanding the fundamental properties of your buffering agent is the first step in making an informed decision.

Diethanolamine, a secondary amine and a dual alcohol, is a strong base with a pKa of 8.88 at 25°C.[5][6] This makes it suitable for applications requiring a basic pH.[7] In contrast, proprietary buffers like HEPES, MOPS, and MES were specifically designed by Norman Good and his colleagues to be more compatible with biological systems.[2][3] These zwitterionic buffers generally have pKa values closer to physiological pH (6.0-8.0), exhibit minimal metal ion binding, and are designed for high chemical stability.[1][8]

Below is a comparative table of key physicochemical properties:

Property	Diethanolamine HCl	Proprietary Buffers (e.g., HEPES)	Significance & Causality
pKa (25°C)	~8.9[5]	6.1 (MES) - 8.1 (Tricine)[9]; 7.48 (HEPES)[9][10]	The pKa dictates the optimal buffering range (pKa ± 1). DEA is suited for alkaline conditions, while Good's buffers cover a wider, more physiological range.[3]
ΔpKa/°C	-0.025[5]	-0.014 (HEPES)[11]	This value indicates how much the pKa changes with temperature. DEA's higher value means pH can shift significantly when moving between different temperatures (e.g., from benchtop to a 37°C incubator), potentially affecting reproducibility.[12]
Metal Ion Chelation	Can chelate metal ions	Generally negligible[1][11][13]	DEA's amine and hydroxyl groups can bind divalent cations (e.g., Mg²⁺, Ca²⁺), which can be problematic for metalloenzymes or assays requiring specific ion concentrations.[4][14] Good's buffers were designed to minimize this interaction.[1]
Chemical Reactivity	Reactive secondary amine	Generally inert	The secondary amine in DEA can participate in side reactions. For example, like Tris, it can react with chemicals like DEPC used to create RNase-free solutions.[3]
UV Absorbance	Low	Very low in UV/visible spectrum[1][9]	Low UV absorbance is critical for spectrophotometric assays to avoid interference with measurements.[3]
Membrane Permeability	Can penetrate cell membranes	Low permeability[8][9]	Good's buffers are designed to be excluded from the cell interior, preventing unwanted intracellular effects in cell-based assays.[1]

Performance in Critical Applications: Where Theory Meets Practice

The true test of a buffer lies in its performance. Let's examine how these property differences translate into tangible outcomes in common laboratory applications.

Enzyme Kinetics

The choice of buffer can significantly influence enzyme activity and the resulting kinetic parameters.[14][15] While DEA is used in some assays, such as those for alkaline phosphatase where it can enhance reaction kinetics, its potential for metal chelation and interaction with the enzyme itself necessitates careful validation.[16]

A study comparing HEPES, Tris-HCl, and sodium phosphate buffers on metalloenzymes demonstrated that kinetic parameters varied significantly between buffers.[14] For enzymes that do not depend on metal ions, the differences may be less pronounced, but this cannot be assumed.[14] The inert nature of buffers like HEPES often makes them a safer, more reliable choice for characterizing novel enzymes.[14][17]

Protein Stability and Biologic Formulation

For professionals in drug development, maintaining protein stability is paramount. Buffers play a crucial role in preventing aggregation and denaturation. A powerful technique to assess this is the Thermal Shift Assay (TSA) , also known as Differential Scanning Fluorimetry (DSF).[18][19] This assay measures a protein's melting temperature (Tm) in various conditions; a higher Tm indicates greater stability.[18][19][20]

The use of TSA allows for rapid screening of optimal buffer conditions, including pH and buffer identity, to enhance protein stability for downstream applications like structural biology or formulation development.[18][21][22] Given that DEA can be incorporated into phospholipids and accumulate in tissues, its use in preclinical and clinical formulations is highly problematic and generally avoided in favor of well-characterized, biocompatible buffers like phosphate or specific proprietary options.[23]

The Cost-Benefit Analysis: Beyond the Price Tag

At first glance, the cost difference is stark. Diethanolamine is an industrial chemical produced on a massive scale for use in detergents, herbicides, and gas treatment, making it significantly cheaper than research-grade proprietary buffers.[24][25][26] However, a comprehensive analysis must account for the indirect costs and potential risks.

Aspect	Diethanolamine HCl	Proprietary Buffers (e.g., HEPES, MOPS)
Direct Cost	Very Low. A bulk industrial chemical.[24][25]	High. Synthesized for high-purity research applications.
Risk of Assay Interference	High. Potential for metal chelation and side reactions.[4][14]	Low. Designed to be biologically inert.[3]
Reproducibility	Moderate. High temperature sensitivity can lead to pH drift and variability.[5]	High. Lower ΔpKa/°C values ensure better pH stability across temperatures.[11][15]
Validation Effort	High. Requires extensive validation for each new application or enzyme system to rule out buffer-specific artifacts.	Low. Generally considered "plug-and-play" for many biological systems, reducing initial optimization time.[27]
Regulatory Acceptance	Low for therapeutics. Potential for bioaccumulation and toxicity.[23][28]	High. Well-established in cell culture and bioprocessing with extensive safety data.[1]
True Cost	Low initial outlay, but high potential for hidden costs due to failed experiments, troubleshooting, and time delays.	High initial outlay, but lower long-term costs due to increased reliability, reproducibility, and faster time-to-result.

The decision-making process can be visualized as a logical flow, weighing the experimental demands against the budget.

Caption: A decision-making flowchart for buffer selection.

Experimental Protocols for Self-Validation

To empower your decision-making, we provide a detailed, self-validating protocol to directly compare the performance of DEA HCl against a proprietary buffer in a protein stability context.

Protocol: Comparative Protein Stability Analysis using Thermal Shift Assay (TSA)

Objective: To determine the effect of Diethanolamine HCl vs. HEPES on the thermal stability (melting temperature, Tm) of a model protein (e.g., Bovine Serum Albumin - BSA).

Materials:

• Purified protein stock (e.g., BSA at 10 mg/mL in deionized water)

• Diethanolamine

• HEPES (free acid)

• 10 M HCl and 10 M NaOH for pH adjustment

• SYPRO Orange dye (5000x stock in DMSO)

• Real-Time PCR (qPCR) instrument with melt-curve capability

• 96-well qPCR plates and optical seals

• Deionized water

Methodology:

• Buffer Preparation (10x Stocks):

  • Prepare a 500 mM Diethanolamine HCl stock solution. Dissolve Diethanolamine in deionized water and carefully adjust the pH to 9.0 with 10 M HCl. Bring to final volume.

  • Prepare a 500 mM HEPES stock solution. Dissolve HEPES in deionized water and adjust the pH to 7.4 with 10 M NaOH. Bring to final volume.

  • Self-Validation: Verify the final pH of both stock solutions at room temperature using a calibrated pH meter.

• Assay Plate Setup:

  • In a 1.5 mL tube, prepare a master mix for each buffer condition. For a final volume of 20 µL per well, you will need:

    • 2 µL of 10x Buffer Stock (50 mM final)

    • Protein to a final concentration of 0.1 mg/mL

    • SYPRO Orange dye to a final concentration of 5x

    • Deionized water to 20 µL

  • Prepare a "No Protein" control for each buffer to measure background fluorescence.

  • Aliquot 20 µL of each master mix into triplicate wells of a 96-well qPCR plate.

  • Seal the plate securely with an optical seal.

• qPCR Instrument Protocol:

  • Set the instrument to perform a melt curve analysis.

  • Program:

    • Hold at 25°C for 2 minutes.

    • Ramp from 25°C to 95°C with a ramp rate of 0.5°C per 10 seconds.

    • Acquire fluorescence data at each step.

• Data Analysis:

  • The instrument software will generate melt curves (fluorescence vs. temperature).

  • The melting temperature (Tm) is the peak of the first derivative of the melt curve (-d(RFU)/dT).

  • Calculate the average Tm and standard deviation for each buffer condition.

  • Self-Validation: The "No Protein" controls should show no significant sigmoidal transition. The triplicate Tm values for each condition should be within ±0.5°C. A significant difference (>1°C) in Tm between the two buffers indicates a differential effect on protein stability.

Caption: Experimental workflow for the comparative Thermal Shift Assay.

Conclusion and Recommendations

The choice between Diethanolamine HCl and proprietary buffers is not merely a matter of cost; it is a strategic decision that impacts data quality, reproducibility, and project timelines.

• For routine, non-critical applications where cost is the primary driver and the system is well-characterized (e.g., certain ELISA wash buffers), Diethanolamine HCl may be a viable option.[29] However, this choice necessitates rigorous initial validation to ensure it does not interfere with the assay components.

• For sensitive applications such as enzyme kinetics, protein stability studies, drug formulation, and cell-based assays, the higher upfront cost of proprietary buffers is a sound investment. [17][30] Their chemical inertness, low metal-binding capacity, and superior pH stability across temperature gradients mitigate the risk of experimental artifacts, ultimately saving valuable time and resources.[1][11][15]

As scientists and developers, our most valuable asset is the integrity of our data. By investing in the right tools—and buffers are a fundamental tool—we build a more robust foundation for discovery and innovation.

References

• Good's buffers (biological buffers). Interchim. Link

• Overview: Good's Buffers. Boston BioProducts. Link

• What are the common characteristics of Good's buffering agents. Hubei Xindesheng Material Technology Co., Ltd. Link

• What Makes a "Good" Buffer?. Promega Connections. Link

• Good's buffers. Grokipedia. Link

• Niesen, F. H., Berglund, H., & Vedadi, M. (2007). The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability. Nature Protocols, 2(9), 2212–2221. Link

• A Comparative Analysis of Buffering Efficiency at Physiological pH. Benchchem. Link

• Thermal shift assay. Wikipedia. Link

• Protein Thermal Shift Assays Made Easy with the Bio-Rad™ Family of CFX Real-Time PCR Systems. Bio-Rad. Link

• Screening of Buffers and Additives for Protein Stabilization by Thermal Shift Assay: A Practical Approach. Springer Nature Experiments. Link

• Protein Thermal Shift Assays Made Easy. Drug Discovery Online. Link

• Assay Development for Metal-Dependent Enzymes—Influence of Reaction Buffers on Activities and Kinetic Characteristics. ACS Omega, 5(48), 30974–30982. Link

• A Comparative Analysis of Buffering Efficiency at Physiological pH. Benchchem. Link

• HEPES Buffer. MilliporeSigma. Link

• Biological Buffer Solutions (Good Buffers). Severn Biotech. Link

• How to Choose the Right Buffer for Enzyme Activity Tests. Hopax Fine Chemicals. Link

• MOPS Buffer. Advancion. Link

• What is the best universal buffer system to compare enzymatic activity at different pH points?. ResearchGate. Link

• MOPS. Wikipedia. Link

• Diethanolamine (D2286) - Product Information Sheet. Sigma-Aldrich. Link

• Diethanolamine. ChemicalBook. Link

• Diethanolamine. Santa Cruz Biotechnology. Link

• Biological buffers pKa calculation. Separation Methods Technologies. Link

• TOX-20: Diethanolamine (CASRN 111-42-2). National Toxicology Program. Link

• Diethanolamine. PubChem. Link

• Diethanolamine – Knowledge and References. Taylor & Francis. Link

• Diethanolamine (1 M, pH 9.8) Preparation and Recipe. AAT Bioquest. Link

• Metabolism, bioaccumulation, and incorporation of diethanolamine into phospholipids. The FASEB Journal, 11(13), 1137–1144. Link

• Mitigating matrix effects in oil and gas wastewater analysis: LC-MS/MS method for ethanolamines. Environmental Science: Processes & Impacts. Link

• Sensitivity analysis of using diethanolamine instead of methyldiethanolamine solution for GASCO'S Habshan acid gases removal plant. Academia.edu. Link

• Chemical Price Analysis, Chemical Latest Prices. ChemAnalyst. Link

• HEPES Specification Comparison. Sigma-Aldrich. Link

• Diethanolamine (DEA) price index. Business Analytiq. Link

• Diethanolamine Market Size, Share | Growth Report. Fortune Business Insights. Link

• Why is Tris-HCl much more popular than PBS/HEPES for cell lysis buffers?. ResearchGate. Link

• Diethanolamine Market Drivers and Opportunities [2021-2031]. The Insight Partners. Link

• Effective Inhibition of Carbon Steel Corrosion by Waterborne Polyurethane Based on N-tert-Butyl Diethanolamine in 2M HCl: Experimental and Computational Findings. Molecules, 27(5), 1729. Link

• Unlocking the Chemistry: HEPES vs. Tris Buffers - Choosing the Right Solution for Your Lab. Hopax Fine Chemicals. Link

Sources

• 1. bostonbioproducts.com [bostonbioproducts.com]
• 2. grokipedia.com [grokipedia.com]
• 3. promegaconnections.com [promegaconnections.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Diethanolamine | C4H11NO2 | CID 8113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Diethanolamine | 111-42-2 [chemicalbook.com]
• 8. What are the common characteristics of Good's buffering agents - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 9. interchim.fr [interchim.fr]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. severnbiotech.com [severnbiotech.com]
• 14. Assay Development for Metal-Dependent Enzymes—Influence of Reaction Buffers on Activities and Kinetic Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. How to Choose the Right Buffer for Enzyme Activity Tests [synapse.patsnap.com]
• 16. Diethanolamine (1 M, pH 9.8) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 17. researchgate.net [researchgate.net]
• 18. Current Protocols in Protein Science: Analysis of protein stability and ligand interactions by thermal shift assay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Thermal shift assay - Wikipedia [en.wikipedia.org]
• 20. Screening of Buffers and Additives for Protein Stabilization by Thermal Shift Assay: A Practical Approach | Springer Nature Experiments [experiments.springernature.com]
• 21. bio-rad.com [bio-rad.com]
• 22. Protein Thermal Shift Assays Made Easy [drugdiscoveryonline.com]
• 23. Metabolism, bioaccumulation, and incorporation of diethanolamine into phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. businessanalytiq.com [businessanalytiq.com]
• 25. fortunebusinessinsights.com [fortunebusinessinsights.com]
• 26. Diethanolamine Market Drivers and Opportunities [2021-2031] [theinsightpartners.com]
• 27. MOPS Buffer [advancionsciences.com]
• 28. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 29. scbt.com [scbt.com]
• 30. HEPES 缓冲液 [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1,2'-Iminodiethanol, Hydrochloride

CAS: 14426-21-2 | Synonyms: Diethanolamine Hydrochloride, Bis(2-hydroxyethyl)amine Hydrochloride[1]

Executive Summary: Operational Directive

1,2'-Iminodiethanol, hydrochloride (Diethanolamine HCl) requires strict segregation from nitrosating agents during the disposal lifecycle.[1] While often mischaracterized as a simple salt, its metabolic and environmental toxicity profile (STOT-RE, Aquatic Chronic) mandates that it be treated as Hazardous Chemical Waste .[1]

Immediate Action Required:

• Prohibition: Do NOT dispose of down laboratory drains. This compound is toxic to aquatic life and can disrupt POTW (Publicly Owned Treatment Works) biological systems.[1]

• Segregation: Isolate immediately from nitrites, nitrates, and strong oxidizers to prevent the formation of carcinogenic N-nitrosodiethanolamine.[1]

• Disposal Path: High-temperature incineration is the only validated method for complete destruction.[1]

Hazard Profile & Risk Assessment

As a Senior Application Scientist, I emphasize that the "salt" form does not neutralize the biological hazards of the parent amine.[1] The hydrochloride moiety adds thermal instability risks (potential HCl gas release) but the core concern remains the secondary amine structure.[1]

Critical Risk: The "Nitrosamine Trap"

The most overlooked hazard in diethanolamine disposal is its reactivity with nitrosating agents.[1]

• Mechanism: Secondary amines react with nitrite ions (

  ) under acidic conditions (which the HCl salt naturally provides) to form nitrosamines.[1]

• Consequence: N-nitrosodiethanolamine is a potent carcinogen (IARC Group 2B).[1]

• Operational Control: Never co-mingle this waste with nitric acid digests, sodium nitrite, or metal nitrate wastes.[1]

Quantitative Hazard Data

Parameter	Value/Classification	Operational Implication
GHS Health	Skin Irrit. 2, Eye Dam. 1 , STOT RE 2	Requires full face shield or splash goggles; standard safety glasses are insufficient.[1]
GHS Environmental	Aquatic Chronic 3	Zero-discharge policy for sewer systems.[1]
Physical State	Crystalline Solid / Deliquescent	Hygroscopic; keep containers tightly sealed to prevent "syrup" formation which complicates weighing.[1]
Incompatibility	Nitrites, Oxidizers, Strong Acids	Store in "Organic Amines" or general "Toxic" segregation; keep away from "Oxidizers".[1]

Pre-Disposal Handling & Segregation Logic

Proper segregation is the first line of defense.[1] Use the following logic flow to determine where to store this waste before pickup.

Storage Protocol

• Container: High-density polyethylene (HDPE) or glass.[1] Avoid aluminum containers as amine salts can be corrosive to soft metals over time.[1]

• Labeling: Must be labeled "Hazardous Waste - Toxic" .[1]

• Environment: Store in a cool, dry place. The salt is hygroscopic; moisture absorption will not change the chemical hazard but will increase waste weight and volume.[1]

Disposal Workflows

Select the protocol matching your waste's physical state.[1]

Scenario A: Solid Waste (Excess Reagent)

• Primary Method: Lab Pack for Incineration.[1]

• Protocol:

  • Keep the substance in its original container if possible.[1]

  • If the original container is damaged, transfer to a wide-mouth HDPE jar.[1]

  • Seal tightly with a screw cap (parafilm is recommended for long-term storage to prevent moisture ingress).[1]

  • Place in the Solid Organic Waste stream.

  • Destruction: The waste management facility will incinerate at >1000°C to ensure thermal decomposition of the amine and scrubbing of the HCl byproduct.[1]

Scenario B: Aqueous Solution (Experimental Waste)

• Primary Method: Bulking for Fuel Blending or Incineration.[1]

• Protocol:

  • Adjust pH: Ensure the solution is not extremely acidic (pH < 2) or basic (pH > 12.[1]5) to avoid "Corrosive" (D002) classification, although the toxicity hazard remains.[1] The natural pH of the salt solution is likely 4.0–6.0.[1]

  • Precipitation Check: Ensure no heavy metals were used in the experiment (e.g., Palladium catalysts). If metals are present, filter the solution.[1] The solid filter cake is Heavy Metal Waste ; the filtrate is Aqueous Organic Waste .[1]

  • Collection: Pour into a carboy designated for "Aqueous Waste with Organics" .

  • Prohibition: Do not mix with bleach (hypochlorite) or nitric acid waste streams.[1]

Spill Management Protocol

PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles (face shield if handling >100g).[1]

• Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1]

• Contain:

  • Solid Spill: Cover with a paper towel to prevent dust dispersion.[1] Dampen slightly if necessary to avoid airborne particles.[1]

  • Liquid Spill: Surround with absorbent socks or pillows.[1]

• Clean Up:

  • Scoop solids or absorbed liquids into a dedicated hazardous waste bag or pail.[1]

  • Do not use sawdust if there is any chance the spill is mixed with oxidizers (use vermiculite or sand instead).[1]

• Decontaminate: Scrub the surface with water and a mild detergent.[1] Collect the rinse water as chemical waste (do not flush).[1]

• Verify: Check pH of the surface to ensure no acidic residue remains.[1]

Regulatory Compliance (US/Global Context)

• RCRA (USA): Not listed as a P-code or U-code specifically.[1] However, it must be characterized based on toxicity and local state regulations.[1]

• TSCA: Listed.[1][2]

• European Waste Catalogue (EWC): Typically classified under 16 05 06 * (laboratory chemicals, consisting of or containing dangerous substances, including mixtures of laboratory chemicals).[1]

Self-Validation Check: Before handing over waste, ask: “Is this container labeled 'Toxic'? Is it free of Nitrites? Is the pH between 3 and 11?” If yes, the waste is safe for transport.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24852562, Diethanolamine hydrochloride. Retrieved from [Link][1]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Diethanolamine. (Provides foundational toxicity data for the parent amine). Retrieved from [Link]

Sources

• 1. Diethanolamine | C4H11NO2 | CID 8113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DIETHANOLAMINE HYDROCHLORIDE | 14426-21-2 [amp.chemicalbook.com]

Advanced Safety and Logistical Guide: Handling 1,2'-Iminodiethanol, Hydrochloride

Executive Summary & Chemical Identification

For researchers and drug development professionals, the safe handling of amine hydrochloride salts requires a deep understanding of both their physicochemical behavior and their toxicological profiles.

Note on Nomenclature: While designated in this brief as 1,2'-Iminodiethanol, hydrochloride , this compound is universally standardized in chemical literature and regulatory databases as 2,2'-Iminodiethanol hydrochloride or Diethanolamine hydrochloride (DEA-HCl). For the purpose of this guide, we will address the operational realities of this specific amine hydrochloride salt, focusing on its hygroscopic nature, local irritation risks, and environmental disposal requirements.

Physicochemical & Hazard Profile

Understanding the quantitative data of DEA-HCl is the first step in designing a safe operational workflow. The following table summarizes critical parameters that dictate our Personal Protective Equipment (PPE) and handling strategies[1],[2].

Property	Value	Causality / Operational Impact
Chemical Name	1,2'-Iminodiethanol, hydrochloride	Standardized as 2,2'-Iminodiethanol HCl.
CAS Number	14426-21-2	Unique identifier for precise SDS retrieval.
Molecular Weight	141.60 g/mol	Required for precise molar calculations in drug formulation.
Density	1.261 g/mL (at 25 °C)	Indicates the solid is denser than water; relevant for spill containment.
Vapor Pressure	Negligible at 20 °C	Inhalation risk is primarily driven by dust/aerosol generation, not vapor.
Hazard Thresholds	H315, H318, H319	Dictates stringent ocular and dermal PPE requirements due to severe tissue damage risks.

Mechanistic Toxicity & Exposure Pathways

To build a culture of safety, we must move beyond simply listing hazards and understand why they occur. The hydrochloride salt of diethanolamine dissociates upon contact with the moisture in mucosal membranes (eyes, respiratory tract), causing localized pH drops and severe chemical burns[2]. Systemically, diethanolamine derivatives can competitively inhibit cellular choline uptake, altering phospholipid metabolism and inducing hepatic and renal stress.

Mechanistic pathway of DEA-HCl local irritation and systemic toxicity.

Causality-Driven PPE Matrix

Based on the mechanistic toxicity outlined above, the following PPE matrix is mandatory. Every choice is grounded in the chemical's physical state and reactivity[3].

• Ocular Protection: Tightly fitting chemical safety goggles (EN 166 or ANSI Z87.1 compliant).

  • Causality: The crystalline nature of the powder poses a severe risk of corneal abrasion, compounded by the chemical burn from the HCl moiety. Standard safety glasses are insufficient against airborne dust.

• Dermal & Hand Protection: Nitrile rubber gloves (minimum thickness 0.11 mm for standard handling; 0.3 mm for spill response).

  • Causality: Nitrile provides excellent chemical resistance to amine hydrochlorides. Latex is strictly prohibited due to its higher permeability to organic amines.

• Respiratory Protection: N100 (US) or P3 (EN 143) particulate respirator.

  • Causality: Required when breaking caked powders or weighing outside a closed system. Because the vapor pressure is negligible, the primary threat is the inhalation of highly irritating, microscopic dust particles.

• Body Protection: Flame-retardant, anti-static lab coat.

Operational Workflow & Handling Protocol

Expertise Insight: In our experience scaling up amine-hydrochloride intermediates, the highly hygroscopic nature of DEA-HCl often leads to caking inside the container. When researchers attempt to forcefully break these cakes, uncontrolled dust generation occurs. This necessitates a pre-planned, self-validating mechanical handling strategy.

Methodology: Precision Weighing and Transfer

• Environmental Verification: Ensure the chemical fume hood is fully operational with a face velocity of 80–120 fpm. Clear the workspace of incompatible materials (especially strong oxidizers).

• PPE Donning & Validation: Put on the required PPE. Self-Validation Check: If using a respirator, perform a positive and negative pressure seal check. If resistance is not felt, the seal is compromised and must be readjusted.

• Material Preparation: Place an anti-static weighing boat on the analytical balance inside the hood. Use a stainless steel micro-spatula to gently score and break any clumps inside the primary container before attempting a transfer.

• Transfer Execution: Swiftly transfer the required mass to the weighing boat to minimize atmospheric moisture absorption. Seal the primary container immediately.

• Self-Validating Decontamination: Wipe the spatula, balance pan, and surrounding hood surface with a damp microfiber cloth. Self-Validation Check: Swab the cleaned area with a wet pH-indicating strip. A neutral reading (pH ~7.0) validates the absence of acidic micro-spills. An acidic reading dictates a repeated wipe-down.

• Doffing: Remove gloves by turning them inside out, trapping any potential microscopic dust inside. Wash hands thoroughly with soap and water[3].

Step-by-step workflow for the safe handling and disposal of DEA-HCl.

Accidental Release & Spill Management

In the event of a spill, standard sweeping will aerosolize the hazard. Follow this self-validating spill cleanup protocol:

• Evacuation & Assessment: Immediately clear the area of non-essential personnel.

• PPE Escalation: Upgrade to a full-face respirator (N100/P3) and don heavy-duty nitrile over-gloves (0.3 mm thickness).

• Containment (No-Dust Strategy): Do NOT dry sweep. Encircle the spill with slightly damp, inert absorbent pads to prevent aerosolization.

• Collection: Gently fold the damp pads inward, trapping the crystalline powder. Use a non-sparking, anti-static scoop to transfer the mass into a pre-labeled, sealable hazardous waste container.

• Neutralization: Wash the affected surface with a dilute sodium bicarbonate solution (5% w/v) to neutralize residual acidity[4].

• Self-Validation Check: Apply a pH-indicating strip to the cleaned surface. The protocol is only complete when the strip registers a neutral pH.

Disposal & Environmental Logistics

Expertise Insight: In drug development scale-ups, waste segregation is often mismanaged with amine hydrochlorides. Do not mix this waste with strong oxidizing agents, as this can trigger exothermic degradation.

• Waste Segregation: Segregate strictly as halogenated organic waste due to the hydrochloride moiety.

• Incineration Logistics: The material must be disposed of in a chemical incinerator equipped with an afterburner and a scrubber[1].

  • Causality: Combustion of this compound generates toxic nitrogen oxides (NOx) and highly corrosive hydrogen chloride (HCl) gas. The scrubber is non-negotiable for environmental compliance and preventing atmospheric acid rain generation.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 518946, Diethanolamine hydrochloride." PubChem.[Link]

Sources

• 1. Diethanolamine 98 14426-21-2 [sigmaaldrich.com]
• 2. Diethanolamine hydrochloride | C4H12ClNO2 | CID 518946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diethanolamine Hydrochloride | 14426-21-2 | TCI AMERICA [tcichemicals.com]
• 4. DIETHANOLAMINE HYDROCHLORIDE | 14426-21-2 [amp.chemicalbook.com]